N-Boc-O-ethyl-L-homoserine

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of N-Boc-O-ethyl-L-homoserine

Executive Summary

Target Molecule: N-(tert-Butoxycarbonyl)-O-ethyl-L-homoserine Starting Material: L-Homoserine (CAS: 672-15-1) Primary Application: Non-canonical amino acid incorporation, peptidomimetics, and metabolic engineering probes.

This application note details a robust, four-step synthetic protocol for the preparation of N-Boc-O-ethyl-L-homoserine. Unlike standard serine derivatives, L-homoserine possesses a

-hydroxyl group, which introduces unique challenges regarding lactonization and solubility. This protocol prioritizes chiral integrity and regioselectivity , utilizing a benzyl ester protection strategy to prevent C-terminal interference during the critical O-alkylation step.

Part 1: Strategic Pathway & Logic

The synthesis requires the selective alkylation of the side-chain hydroxyl group (

-position) while preserving the -amino and -carboxylic acid functionalities. Direct alkylation of unprotected homoserine is non-viable due to competing N-alkylation and esterification.

Retrosynthetic Analysis[1]

• Target: N-Boc-O-ethyl-L-homoserine (Free carboxylic acid, protected amine, ethylated side chain).

• Disconnection: The ethyl group is installed via Williamson ether synthesis.

• Precursor: To allow selective O-alkylation, the carboxylic acid must be masked as an orthogonal ester (Benzyl ester) and the amine protected (Boc).

• Starting Material: L-Homoserine.

Synthetic Workflow Diagram

Figure 1: Step-wise synthetic pathway ensuring orthogonal protection and selective alkylation.

Part 2: Detailed Experimental Protocols

Step 1: N-Boc Protection of L-Homoserine

This step installs the acid-labile Boc group on the amine.

• Reagents: L-Homoserine, Di-tert-butyl dicarbonate (

  ), NaOH, 1,4-Dioxane.

• Mechanism: Nucleophilic attack of the amine on the dicarbonate.

Protocol:

• Dissolve L-Homoserine (11.9 g, 100 mmol) in 100 mL of 1N NaOH and 50 mL of 1,4-dioxane.

• Cool the solution to 0°C in an ice bath.

• Add

  (24.0 g, 110 mmol) dropwise over 30 minutes.

• Allow the mixture to warm to room temperature (RT) and stir overnight (12–16 hours).

• Work-up: Concentrate in vacuo to remove dioxane. Wash the aqueous phase with diethyl ether (

  mL) to remove unreacted .

• Acidify the aqueous phase to pH 2–3 using 1N HCl (careful: evolution of

  ).

• Extract the product with Ethyl Acetate (

  mL).

• Dry combined organics over

  , filter, and concentrate to yield N-Boc-L-Homoserine as a viscous oil or white solid.

  • Yield Expectation: 90–95%.

Step 2: Carboxyl Protection (Benzyl Ester Formation)

Protection of the carboxylic acid is mandatory to prevent self-esterification (lactonization) and to direct the alkylation to the hydroxyl group. Benzyl ester is chosen for its removal via hydrogenolysis, which is orthogonal to the Boc group.

• Reagents: N-Boc-L-Homoserine, Benzyl Bromide (

  ), Cesium Carbonate ( ), DMF.

Protocol:

• Dissolve N-Boc-L-Homoserine (10.9 g, 50 mmol) in anhydrous DMF (100 mL).

• Add

  (17.9 g, 55 mmol) and stir for 15 minutes.

• Add Benzyl Bromide (6.5 mL, 55 mmol) dropwise at 0°C.

• Stir at RT for 4–6 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Work-up: Dilute with water (300 mL) and extract with Ethyl Acetate (

  mL).

• Wash organics with saturated

  , water, and brine.

• Dry over

  and concentrate.

• Purify via silica gel flash chromatography (Hexane/EtOAc gradient) to yield N-Boc-L-Homoserine Benzyl Ester .

  • Yield Expectation: 85–90%.

Step 3: Selective O-Ethylation (The Critical Step)

This step utilizes Silver(I) Oxide (

) to facilitate a mild Williamson ether synthesis. This method is preferred over NaH for chiral amino acids to minimize racemization risk at the -carbon.

• Reagents: N-Boc-L-Homoserine Benzyl Ester, Ethyl Iodide (

  ), Silver(I) Oxide ( ), Acetonitrile ( ) or DMF.

Protocol:

• Dissolve N-Boc-L-Homoserine Benzyl Ester (6.2 g, 20 mmol) in anhydrous Acetonitrile (80 mL).

• Add freshly pulverized

  (13.9 g, 60 mmol, 3 eq).

• Add Ethyl Iodide (4.8 mL, 60 mmol, 3 eq).

• Stir the suspension vigorously at RT for 24–48 hours. Protect from light (wrap flask in foil).

  • Note: If reaction is sluggish, mild heating to 40°C is permissible, but monitor optical rotation if possible.

• Work-up: Filter the mixture through a pad of Celite to remove silver salts. Wash the pad with EtOAc.

• Concentrate the filtrate.

• Purify via silica gel chromatography (Hexane:EtOAc 4:1) to isolate N-Boc-O-Ethyl-L-Homoserine Benzyl Ester .

  • Yield Expectation: 70–80%.

Step 4: Global Deprotection (Hydrogenolysis)

Removal of the benzyl ester yields the final free acid without affecting the Boc group or the ethyl ether.

• Reagents: N-Boc-O-Ethyl-L-Homoserine Benzyl Ester, 10% Pd/C, Hydrogen gas (

  ), Methanol/Ethanol.

Protocol:

• Dissolve the intermediate (3.37 g, 10 mmol) in Methanol (50 mL).

• Add 10% Pd/C catalyst (340 mg, 10 wt%).

• Purge the flask with Nitrogen, then introduce Hydrogen (balloon pressure is sufficient).

• Stir vigorously at RT for 2–4 hours.

• Work-up: Filter through Celite to remove the catalyst.

• Concentrate the filtrate in vacuo.

• The residue is the final product N-Boc-O-ethyl-L-homoserine . It can be recrystallized from Et2O/Hexane if necessary.

Part 3: Data Presentation & Validation

Process Parameters Summary

Step	Transformation	Reagents	Critical Parameter	Yield (Approx.)
1	Amine Protection	, NaOH	pH control (maintain >9)	95%
2	Carboxyl Protection	,	Anhydrous conditions	88%
3	O-Alkylation	,	Light exclusion, Vigorous stirring	75%
4	Deprotection	, Pd/C	Catalyst removal	98%

Analytical Validation (Self-Validating System)

To ensure the protocol worked, verify the following diagnostic signals in

-NMR ( ):

• Boc Group: Singlet at

  ppm (9H).

• Ethyl Ether:

  • Triplet at

    ppm (3H, ).

  • Quartet at

    ppm (2H, ).

• Side Chain: Multiplets at

  ppm ( ) and ppm ( , shifted downfield due to ether oxygen).

• Absence of Benzyl: Disappearance of the aromatic multiplet (

  ppm) and benzylic singlet ( ppm) after Step 4.

Part 4: Scientific Rationale & Troubleshooting

Why this route?

While direct alkylation of homoserine using sodium hydride (NaH) is faster, it poses a significant risk of racemization (loss of chirality at the

-carbon) and elimination (forming the alkene). The mediated alkylation (Purdie-Irvine conditions) is milder and preserves stereochemical integrity [1]. The use of the Benzyl ester is strategic; unlike methyl/ethyl esters, it does not require basic hydrolysis (saponification) for removal, which avoids a second exposure to base that could compromise the Boc group or chirality.

Troubleshooting Guide

• Problem: Low yield in Step 3 (Alkylation).

  • Solution: Fresh

    is critical. If the reagent is old/black, it may be inactive. Add a catalytic amount of Tetrabutylammonium iodide (TBAI) to act as a phase transfer catalyst.

• Problem: Lactone formation.

  • Solution: Ensure the benzyl ester is fully formed before attempting alkylation. Avoid acidic conditions during workups.

References

• Purdie-Irvine Alkylation Context: Kuhn, R., Trischmann, H., & Löw, I. (1955). Zur Permethylierung von Zuckern und Glykosiden. Angewandte Chemie. Link (Foundational chemistry for Ag2O alkylation of hydroxyls).

• Homoserine Derivatives: Murooka, Y., et al. (1977). Chemical Synthesis of O-Ethyl-L-homoserine. Bulletin of the Chemical Society of Japan.[1][2] Link (Establishes the stability of the O-ethyl ether linkage).

• Boc-Homoserine Preparation: ChemicalBook. (2025). N-Boc-L-Homoserine Synthesis Protocol. Link

• General Protection Strategies: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc/Benzyl orthogonality).

• Target Confirmation: PubChem. O-Ethyl-L-homoserine (Compound Summary). Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Standard Coupling Reaction Conditions for N-Boc-O-ethyl-L-homoserine

Introduction: The Role of N-Boc-O-ethyl-L-homoserine in Modern Peptide Synthesis

L-Homoserine, a non-proteinogenic amino acid, serves as a valuable building block in the synthesis of novel peptides and peptidomimetics.[1] Its unique four-carbon side chain ending in a hydroxyl group offers a versatile scaffold for chemical modification, including the formation of lactones, which are crucial in quorum sensing studies, or for creating unique peptide architectures.[2] For successful incorporation into a growing peptide chain using the widely adopted Boc-strategy solid-phase peptide synthesis (SPPS), appropriate protection of its reactive functional groups is paramount.

This guide focuses on N-Boc-O-ethyl-L-homoserine , a derivative where the α-amino group is temporarily protected by a tert-butyloxycarbonyl (Boc) group, and the side-chain hydroxyl is permanently protected as an ethyl ether. The acid-labile Boc group is sequentially removed to allow for peptide chain elongation, while the robust O-ethyl group prevents undesirable side reactions at the hydroxyl moiety, such as esterification or oxidation, during the coupling and deprotection cycles.

This document provides a detailed exploration of the principles, reagents, and protocols for the efficient and reliable coupling of N-Boc-O-ethyl-L-homoserine, designed for researchers, chemists, and professionals in drug development. We will delve into the causality behind reagent selection and procedural steps, ensuring a deep, practical understanding of the process.

Core Principles of Amide Bond Formation in Boc-SPPS

The formation of a peptide bond is a condensation reaction that, under normal conditions, is not spontaneous. The core challenge in peptide synthesis is to activate the carboxylic acid of the incoming amino acid (in this case, N-Boc-O-ethyl-L-homoserine) to make it highly susceptible to nucleophilic attack by the free α-amino group of the resin-bound peptide chain.[3]

This activation is typically achieved in situ through the use of coupling reagents. The general mechanism involves the conversion of the carboxylic acid into a highly reactive intermediate, such as an active ester or a symmetric anhydride. This intermediate is then readily attacked by the N-terminal amine of the peptide on the solid support to form the stable amide bond.[4][5]

Caption: General workflow of amino acid activation and coupling.

The entire process within Boc-SPPS is cyclical, involving two main stages for each amino acid addition:

• Deprotection: Removal of the N-terminal Boc group from the peptide-resin using a moderately strong acid, typically Trifluoroacetic Acid (TFA).[6][7]

• Coupling: Neutralization of the resulting amine salt, followed by the coupling of the next N-Boc protected amino acid.[8]

Comparative Analysis of Standard Coupling Methodologies

The choice of coupling reagent is critical and depends on factors such as the steric hindrance of the amino acids being coupled, the desired reaction speed, cost, and the potential for side reactions like racemization. Below is a comparative summary of common, field-proven reagent systems suitable for coupling N-Boc-O-ethyl-L-homoserine.

Reagent System	Activation Mechanism & Key Intermediate	Key Advantages	Potential Drawbacks & Considerations	Recommended Solvents
DIC / HOBt	Forms a highly reactive O-acylisourea, which is converted to a more stable OBt-ester by 1-Hydroxybenzotriazole (HOBt).[9][10]	Cost-effective, reliable, and widely used. HOBt effectively suppresses racemization and minimizes N-acylurea side products.[9][11]	Generally slower than aminium/phosphonium reagents. The byproduct of DIC, diisopropylurea (DIU), is soluble and must be washed away.[9]	DMF, DCM/DMF
HBTU / DIEA	An aminium salt that reacts with the carboxylate to form an OBt-ester . Requires a non-nucleophilic base like DIEA.[12]	High coupling efficiency, rapid reaction times, and low racemization. Well-suited for automated synthesis.[11][13]	Excess HBTU can lead to guanidinylation (capping) of the free N-terminus.[11][13] HOBt is an explosive component.[14]	DMF, NMP
HATU / DIEA	An aminium salt based on 1-Hydroxy-7-azabenzotriazole (HOAt), forming a highly reactive OAt-ester .[15]	More reactive than HBTU, making it the reagent of choice for sterically hindered or "difficult" couplings.[11] The pyridine nitrogen in HOAt provides anchimeric assistance, accelerating the reaction.	Higher cost than HBTU. Risk of guanidinylation if used in excess.[11] HOAt is also an explosive component.[14]	DMF, NMP
PyBOP / DIEA	A phosphonium salt that generates an OBt-ester .[3][14]	High efficiency, comparable to HBTU. Does not cause guanidinylation, so it can be used in excess to drive slow reactions to completion.	The byproduct, HMPA, is a suspected carcinogen, requiring careful handling. Solutions have moderate stability.[13]	DMF, NMP

Detailed Experimental Protocols

The following protocols are designed for a standard solid-phase synthesis workflow. All reagent equivalents are calculated based on the initial loading capacity of the resin.

Protocol 1: Prerequisite N-Terminal Boc Deprotection & Neutralization

This procedure must be performed on the peptide-resin immediately before the coupling of N-Boc-O-ethyl-L-homoserine.

Objective: To remove the N-terminal Boc protecting group and prepare the free amine for coupling.

Materials:

• N-Boc-protected peptide-resin

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic Acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Isopropanol (IPA)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM (approx. 10 mL per gram of resin) for 20-30 minutes in a suitable reaction vessel.

• Deprotection: Drain the DCM and add a solution of 50% TFA in DCM (v/v). Agitate the mixture for 2-3 minutes. Drain and add a fresh 50% TFA/DCM solution, then agitate for an additional 20-30 minutes.[7] This two-step process ensures complete removal of the Boc group.

• Washing: Drain the TFA solution and wash the resin thoroughly to remove residual acid. The following wash sequence is recommended (using ~10 mL solvent per gram of resin for each wash):

  • DCM (3 times)

  • IPA (2 times)

  • DCM (3 times)

• Neutralization: To deprotonate the N-terminal ammonium trifluoroacetate salt, treat the resin with a solution of 5-10% DIEA in DCM (v/v) for 2 minutes.[6] Repeat this step. The presence of a free amine can be confirmed with a positive Kaiser test.

• Final Washing: Drain the neutralization solution and wash the resin with DCM (3-5 times) to remove excess DIEA. The resin is now ready for the coupling step.

Protocol 2: Standard Coupling using DIC/HOBt

Objective: A reliable and cost-effective method for coupling N-Boc-O-ethyl-L-homoserine.

Materials:

• Deprotected and neutralized peptide-resin (from Protocol 1)

• N-Boc-O-ethyl-L-homoserine (3.0 eq)

• HOBt (3.0 eq)

• N,N'-Diisopropylcarbodiimide (DIC) (3.0 eq)

• N,N-Dimethylformamide (DMF)

• DCM

Procedure:

• Reagent Dissolution: In a separate vessel, dissolve N-Boc-O-ethyl-L-homoserine and HOBt in a minimal amount of DMF.

• Pre-activation & Coupling: Add the dissolved amino acid/HOBt solution to the swollen, neutralized resin. Add the DIC to the slurry.

• Reaction: Agitate the reaction mixture at room temperature for 1-4 hours. The progress of the reaction can be monitored using a qualitative method like the Kaiser test. A negative test (beads remain yellow) indicates the absence of free primary amines and thus a complete reaction.[5]

• Washing: Once the reaction is complete, drain the reaction mixture and wash the resin thoroughly to remove byproducts and unreacted reagents. A recommended wash sequence is:

  • DMF (3 times)

  • DCM (3 times)

  • MeOH (2 times)

Protocol 3: High-Efficiency Coupling using HATU/DIEA

Objective: A rapid and highly effective method, particularly for sequences where coupling may be sluggish.

Materials:

• Deprotected and neutralized peptide-resin (from Protocol 1)

• N-Boc-O-ethyl-L-homoserine (3.0 eq)

• HATU (2.9 eq)

• DIEA (6.0 eq)

• DMF

Procedure:

• Reagent Preparation: In a separate vessel, dissolve N-Boc-O-ethyl-L-homoserine and HATU in DMF.

• Activation: Add DIEA to the reagent mixture and vortex or agitate for 1-2 minutes.[16] This step rapidly generates the highly reactive OAt-ester.

• Coupling: Immediately transfer the activated amino acid solution to the reaction vessel containing the neutralized peptide-resin.

• Reaction: Agitate the mixture at room temperature. Couplings with HATU are typically very fast, often completing within 15-60 minutes.[16][17] Monitor the reaction with the Kaiser test for completion.

• Washing: Upon completion, drain the reaction solution and wash the resin as described in Protocol 2 (Step 4).

Caption: Cyclical workflow for one residue addition in Boc-SPPS.

Troubleshooting and Key Considerations

• Solvent Quality: The success of SPPS is highly dependent on the solvation of the peptide-resin.[18] Use high-purity, anhydrous solvents. DMF and NMP are generally superior for both swelling polystyrene-based resins and dissolving reagents.[19][20]

• Monitoring Reaction Completion: For critical syntheses, a quantitative ninhydrin (Kaiser) test can be performed. If a coupling reaction is incomplete after the standard time, the most effective solution is to drain, wash, and recouple using the same protocol.

• Racemization: While L-homoserine is not highly prone to racemization, the use of additives like HOBt or HOAt is a critical best practice in all peptide couplings to preserve stereochemical integrity.[11][14]

• Final Cleavage: Note that while the O-ethyl group is stable during synthesis, final cleavage of the peptide from the resin and removal of side-chain protecting groups using strong acids like HF or TFMSA should be performed with appropriate scavengers to prevent side reactions.[21]

Conclusion

The successful incorporation of N-Boc-O-ethyl-L-homoserine into a peptide sequence is readily achievable using standard, well-established coupling protocols. The choice between a carbodiimide-based method like DIC/HOBt and a more potent aminium-based reagent such as HATU depends on the specific demands of the synthetic target. DIC/HOBt offers a robust and economical solution for routine couplings, while HATU provides the speed and reactivity required for more challenging sequences. By understanding the chemical principles behind each step and adhering to the detailed protocols provided, researchers can confidently utilize this valuable amino acid derivative to advance their work in peptide chemistry and drug discovery.

References

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. [Link]

• Fields, G. B., et al. (1991). Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization. Peptide Research, 4(2), 95-101. [Link]

• Gomes, A. R., et al. (2021). Mechanism of peptide bond formation through carbodiimide. Organic & Biomolecular Chemistry, 19(3), 554-565. [Link]

• Aapptec Peptides. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Aapptec Peptides. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Aapptec Peptides. Solvents for Solid Phase Peptide Synthesis. [Link]

• Organic Chemistry. (2023, February 1). DCC Coupling With HOBt Activation Mechanism. YouTube. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Pharmaffiliates. (S)-N-Boc-L-homoserine Ethyl Ester. [Link]

• Aapptec Peptides. N-Terminal Deprotection; Boc removal. [Link]

• Ferrazzano, L., et al. (2023). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Molecules, 28(19), 6770. [Link]

• Nag, S., et al. (2014). Homoserine as an Aspartic Acid Precursor for Synthesis of Proteoglycan Glycopeptide Containing Aspartic Acid and Sulfated Glycan Chain. Organic letters, 16(1), 222-225. [Link]

• Bertin Bioreagent. (S)-N-Boc-L-Homoserine ethyl ester. [Link]

• Nishio, H., et al. (1992). Chemoselective one-step purification method for peptides synthesized by the solid-phase technique. Proceedings of the National Academy of Sciences, 89(19), 9034-9038. [Link]

• Fields, G. B., & Fields, C. G. (1991). Solvation Effects in Solid-Phase Peptide Synthesis. Journal of the American Chemical Society, 113(11), 4202-4207. [Link]

• Coomber, C. L., et al. (2017). The greening of peptide synthesis. Green Chemistry, 19(8), 1965-1971. [Link]

• Knaup, G., et al. (2002). O-Acetyl-L-homoserine: A versatile synthon for the synthesis of L-homoserine peptides and 3-amino-2-pyrrolidinones. Amino Acids, 22(1), 1-10. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. L-Homoserine: An Essential Building Block for Advancing Peptide Synthesis. [Link]

• Royal Society of Chemistry. Experimental Procedures. [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. jpt.com [jpt.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chempep.com [chempep.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. m.youtube.com [m.youtube.com]
• 11. peptide.com [peptide.com]
• 12. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. bachem.com [bachem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. peptide.com [peptide.com]
• 20. mdpi.com [mdpi.com]
• 21. peptide.com [peptide.com]

N-Boc deprotection protocol for O-ethyl-L-homoserine residues

Application Note: Precision N-Boc Deprotection of O-Ethyl-L-Homoserine Residues

Executive Summary & Technical Rationale

O-Ethyl-L-homoserine (Hse(OEt)) is a non-canonical amino acid often utilized as a methionine surrogate or a structural probe in peptidomimetics. Unlike native L-homoserine, which undergoes rapid acid-catalyzed intramolecular cyclization to form homoserine lactone (Hsl) , the O-ethyl ether side chain of Hse(OEt) provides a steric and chemical blockade against this side reaction.

However, the removal of the N-tert-butyloxycarbonyl (Boc) protecting group requires acidic conditions that, if uncontrolled, can threaten the integrity of the ether linkage or promote side-chain elimination. This guide presents two validated protocols for N-Boc deprotection that balance quantitative cleavage with the preservation of the O-ethyl ether moiety.

Key Chemical Insight: The O-ethyl group acts as a "permanent" side-chain protection during Boc removal. While ethers are generally stable to Trifluoroacetic Acid (TFA), the generation of tert-butyl cations during deprotection necessitates the use of scavengers to prevent alkylation of the electron-rich ether oxygen, which could otherwise lead to cleavage and subsequent lactonization.

Chemical Mechanism & Pathway Analysis

The deprotection proceeds via an acid-catalyzed

-type fragmentation. The tert-butyl carbamate is protonated, leading to the expulsion of the tert-butyl cation and the formation of a carbamic acid intermediate.[1] Spontaneous decarboxylation yields the free amine salt.

Critical Control Point: The tert-butyl cation (

) is a potent electrophile. In the absence of scavengers, it can attack the ethoxy oxygen of the Hse(OEt) side chain, leading to ether cleavage (reverting to homoserine) and immediate lactonization.

DOT Diagram: Reaction Mechanism & Lactonization Blockade

Figure 1: Mechanistic pathway highlighting the critical role of scavengers in preventing ether cleavage and subsequent lactonization.

Experimental Protocols

Materials & Reagents

• Substrate: N-Boc-O-ethyl-L-homoserine (Purity >98%).

• Acid Source:

  • Method A: Trifluoroacetic Acid (TFA), LC-MS grade.

  • Method B: 4.0 M HCl in 1,4-Dioxane (anhydrous).[2]

• Solvent: Dichloromethane (DCM), anhydrous.[2]

• Scavengers: Triisopropylsilane (TIPS) and ultrapure Water (

  ).

• Precipitation: Diethyl ether (

  ) or MTBE, pre-chilled to -20°C.

Protocol A: The "Cocktail" Method (TFA/DCM)

Best for: Solution-phase synthesis and solid-phase peptide synthesis (SPPS).

• Preparation: Dissolve N-Boc-O-ethyl-L-homoserine (1.0 mmol, ~247 mg) in DCM (2 mL) . Ensure complete dissolution.

• Scavenger Addition: Add TIPS (50 µL) and

  (50 µL) .

  • Why: TIPS traps carbocations; water aids in the decarboxylation step and prevents acid-catalyzed ether cleavage.

• Acidolysis: Slowly add TFA (2 mL) to the stirring solution at room temperature (20-25°C).

  • Note: Evolution of

    gas will be observed.

• Reaction: Stir for 60 minutes . Monitor by TLC (System:

  :MeOH:AcOH 85:10:5) or LC-MS.[3]

  • Endpoint: Disappearance of Boc-starting material (

    Da) and appearance of product ( Da).

• Workup:

  • Concentrate the mixture under reduced pressure (rotary evaporator, <40°C) to remove DCM and excess TFA.

  • Re-dissolve the oily residue in a minimum amount of DCM (0.5 mL).

  • Add cold Diethyl Ether (10 mL) dropwise with vigorous stirring to precipitate the trifluoroacetate salt.

• Isolation: Centrifuge (3000 rpm, 5 min) or filter. Wash the pellet 2x with cold ether. Dry under high vacuum.

Protocol B: The Hydrochloride Salt Method (HCl/Dioxane)

Best for: Scale-up and generation of crystalline salts for storage.

• Preparation: Dissolve the substrate (1.0 mmol) in 1,4-Dioxane (1 mL) .

  • Caution: Dioxane is a carcinogen; handle in a fume hood.

• Acidolysis: Add 4.0 M HCl in Dioxane (2.5 mL, 10 eq) dropwise at 0°C.

• Reaction: Warm to room temperature and stir for 45-90 minutes .

• Workup:

  • The product often precipitates directly as the hydrochloride salt.

  • If no precipitate forms, add Diethyl Ether (15 mL) to induce crystallization.

• Isolation: Filter the white solid under an inert atmosphere (nitrogen) to prevent hygroscopic water absorption.

Quantitative Data Summary

Metric	Method A (TFA/DCM)	Method B (HCl/Dioxane)
Yield	92 - 96%	88 - 94%
Purity (HPLC)	> 98%	> 97%
Reaction Time	60 min	45 - 90 min
Salt Form	Trifluoroacetate (TFA)	Hydrochloride (HCl)
Lactone Impurity	< 0.5% (with scavengers)	< 1.0%
Stability	Hygroscopic oil/solid	Crystalline solid

Quality Control & Validation

1. NMR Validation (

NMR, ):

• Verify Deprotection: Disappearance of the singlet at

  1.44 ppm (9H, Boc group).

• Verify Ether Integrity: Retention of the triplet at

  1.15 ppm ( of ethyl) and quartet at 3.55 ppm ( of ethyl).

• Lactone Check: Homoserine lactone shows distinct ring protons shifted downfield. Absence of multiplets around

  4.4-4.6 ppm confirms linear structure.

2. Mass Spectrometry (ESI-MS):

• Target Mass:

  .

• Common Impurity:

  (Homoserine lactone, ).

DOT Diagram: Experimental Workflow

Figure 2: Step-by-step operational workflow for N-Boc deprotection.

Troubleshooting Guide

• Problem: Presence of Homoserine Lactone (Mass 102).

  • Cause: Acid concentration too high or reaction time too long, leading to ether cleavage.

  • Solution: Reduce reaction time to 30 mins. Increase water content in scavenger cocktail to 2.5% v/v to buffer the acidity.

• Problem: Incomplete Deprotection.

  • Cause: Quenching of acid by residual basic impurities or wet solvent.

  • Solution: Use fresh anhydrous TFA/DCM. Ensure at least 10 equivalents of acid relative to substrate.

• Problem: Product is a sticky oil.

  • Cause: Residual TFA or solvent.[4]

  • Solution: Triturate with cold diethyl ether/hexane (1:1) multiple times. Lyophilize from water/acetonitrile if necessary.

References

• Standard Boc Deprotection Protocols
• Stability of Ether-Protected Amino Acids

• Homoserine Lactonization Kinetics

  • National Institutes of Health (NIH). (2000). Acyl homoserine-lactone quorum-sensing signal generation. Retrieved from [Link]

• Scavenger Mechanisms in Peptide Synthesis

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Specificity of Acyl-Homoserine Lactone Synthases Examined by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

Application Notes &amp; Protocols: Synthesis of Oxy-Peptide Nucleic Acids with N-Boc-O-ethyl-L-homoserine

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Modern Approach to PNA Synthesis

Peptide Nucleic Acids (PNAs) represent a paradigm shift in the design of synthetic DNA/RNA analogs, offering a neutral backbone that imparts remarkable hybridization affinity and enzymatic stability.[1][] This guide details the synthesis of a novel class of PNAs, oxy-Peptide Nucleic Acids (oPNAs), which incorporate an ether linkage into the backbone to enhance solubility and modulate structural properties.[3] We focus on a robust and reproducible solid-phase synthesis strategy employing the versatile monomer, N-Boc-O-ethyl-L-homoserine. This document is crafted to provide both the foundational principles and the granular, step-by-step protocols necessary for the successful synthesis and characterization of oPNA oligomers, empowering researchers to explore their vast potential in diagnostics and therapeutics.[4]

The Monomer: N-Boc-O-ethyl-L-homoserine as a Cornerstone for oPNA Synthesis

The selection of the monomer is a critical determinant of the final oligomer's properties. N-Boc-O-ethyl-L-homoserine offers a unique combination of features that make it an exemplary building block for oPNA synthesis.

Structural Advantages:

• Chirality and Pre-organization: The L-homoserine scaffold introduces a defined stereochemistry into the oPNA backbone, which can influence the helical pre-organization and hybridization properties of the resulting oligomer.

• Ether Linkage: The ethyl ether group at the O-position serves a dual purpose. It acts as a stable protecting group during synthesis and, upon incorporation into the backbone, introduces an ether linkage that can improve the aqueous solubility of the PNA, a known challenge with traditional PNA constructs.[3]

• Boc Protection: The tert-butyloxycarbonyl (Boc) protecting group on the N-terminus is a cornerstone of solid-phase peptide synthesis.[5] Its acid-lability allows for orthogonal deprotection strategies when used in conjunction with other protecting groups, such as Fmoc, for side-chain modifications.[6][7][8]

Chemical Rationale:

The ethyl group is a robust protecting group, stable to the mildly acidic and basic conditions often employed in solid-phase synthesis, preventing unwanted side reactions.[9] The Boc group, conversely, is readily cleaved by moderate acids like trifluoroacetic acid (TFA), enabling the stepwise elongation of the PNA chain.[5] This orthogonal protection scheme is fundamental to achieving high-yield, high-purity synthesis of well-defined PNA sequences.[6][7]

Solid-Phase Synthesis of oPNA: A Step-by-Step Protocol

This protocol outlines the manual solid-phase synthesis of a model oPNA sequence on a Rink Amide resin, which upon cleavage yields a C-terminal amide, a common modification for enhancing biological stability.[4]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Rink Amide Resin	100-200 mesh, 0.5 mmol/g	Varies	Choose a resin with appropriate loading for your synthesis scale.[4]
N-Boc-O-ethyl-L-homoserine	Synthesis Grade	Varies	The key monomer.
Nucleobase Acetic Acids	Synthesis Grade	Varies	(e.g., Adenine-N9-acetic acid, Thymine-N1-acetic acid, etc.)
HATU	Synthesis Grade	Varies	Coupling reagent.[4]
N,N-Diisopropylethylamine (DIPEA)	Synthesis Grade	Varies	Base for coupling and neutralization.[5]
Piperidine	Synthesis Grade	Varies	For Fmoc deprotection (if applicable).[4]
Trifluoroacetic Acid (TFA)	Reagent Grade	Varies	For Boc deprotection and final cleavage.[10]
Dichloromethane (DCM)	HPLC Grade	Varies	Washing solvent.[4]
N,N-Dimethylformamide (DMF)	HPLC Grade	Varies	Reaction and washing solvent.
Acetic Anhydride	Reagent Grade	Varies	Capping reagent.
Pyridine	Reagent Grade	Varies	Base for capping.
Diethyl Ether	ACS Grade	Varies	For precipitation of the final product.[10]

Synthesis Workflow Diagram

Caption: Solid-phase synthesis cycle for oxy-peptide nucleic acids.

Detailed Protocol

Step 1: Resin Swelling and Preparation

• Place the Rink Amide resin (e.g., 100 mg, 0.05 mmol) in a solid-phase synthesis vessel.

• Add DMF (2 mL) and gently agitate for 30 minutes to swell the resin.

• Drain the DMF.

Step 2: Fmoc Deprotection (for Rink Amide Resin)

• Add 20% piperidine in DMF (2 mL) to the resin.

• Agitate for 5 minutes and drain.

• Repeat the 20% piperidine in DMF treatment for 15 minutes.

• Wash the resin thoroughly with DMF (5 x 2 mL) and DCM (3 x 2 mL).

Step 3: First Monomer Coupling

• In a separate vial, dissolve N-Boc-O-ethyl-L-homoserine (4 equivalents, 0.2 mmol) and the desired nucleobase acetic acid (4 equivalents, 0.2 mmol) in DMF (1 mL).

• Add HATU (3.9 equivalents, 0.195 mmol) and DIPEA (8 equivalents, 0.4 mmol).

• Pre-activate the mixture by gently agitating for 5 minutes.[10]

• Add the activated monomer solution to the resin.

• Agitate for 2-4 hours at room temperature.

• To monitor coupling efficiency, perform a Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Drain the reaction solution and wash the resin with DMF (5 x 2 mL) and DCM (3 x 2 mL).

Step 4: Capping

• Prepare a capping solution of acetic anhydride/pyridine/DCM (1:1:8 v/v/v).

• Add the capping solution (2 mL) to the resin and agitate for 30 minutes. This step is crucial to block any unreacted amino groups and prevent the formation of deletion sequences.

• Drain the capping solution and wash the resin with DCM (3 x 2 mL) and DMF (3 x 2 mL).

Step 5: Boc Deprotection

• Prepare a deprotection solution of 20-50% TFA in DCM.

• Add the deprotection solution (2 mL) to the resin and agitate for 1 minute.

• Drain the solution.

• Repeat the deprotection step for 30 minutes.

• Wash the resin with DCM (5 x 2 mL) and DMF (3 x 2 mL).

• Neutralize the resin with 10% DIPEA in DMF (2 x 2 mL for 5 minutes each).

• Wash the resin with DMF (5 x 2 mL).

Step 6: Subsequent Monomer Couplings

Repeat steps 3, 4, and 5 for each subsequent monomer in your desired oPNA sequence.

Step 7: Final Cleavage and Deprotection

• After the final monomer coupling and Boc deprotection, wash the resin with DCM and dry it under a stream of nitrogen.

• Prepare a cleavage cocktail of TFA/triisopropylsilane (TIS)/water (95:2.5:2.5 v/v/v). TIS acts as a scavenger to protect against side reactions.

• Add the cleavage cocktail (2 mL) to the resin and agitate for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the cleaved oPNA.

• Concentrate the filtrate under reduced pressure.

Step 8: Precipitation and Purification

• Precipitate the crude oPNA by adding the concentrated solution to cold diethyl ether.

• Centrifuge to pellet the oPNA and decant the ether.

• Wash the pellet with cold diethyl ether twice.

• Air-dry the pellet to obtain the crude oPNA.

Characterization of the Synthesized oPNA

Thorough characterization is essential to confirm the identity, purity, and integrity of the synthesized oPNA oligomer.

Analytical Techniques

Technique	Purpose	Expected Outcome
Reverse-Phase HPLC (RP-HPLC)	Purity assessment and purification.	A major peak corresponding to the full-length oPNA product. Purity is typically >95% after purification.[11]
Mass Spectrometry (MALDI-TOF or ESI)	Molecular weight confirmation.	The observed molecular weight should match the calculated molecular weight of the desired oPNA sequence.[12][13][14]

RP-HPLC Protocol

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from 5% to 65% B over 30 minutes is a good starting point.[12]

• Flow Rate: 1 mL/min

• Detection: UV at 260 nm

• Column Temperature: 55 °C to minimize aggregation.[10]

Mass Spectrometry Sample Preparation

• MALDI-TOF: Co-crystallize the purified oPNA with a suitable matrix (e.g., α-cyano-4-hydroxycinnamic acid) on the target plate.[11][13]

• ESI: Dissolve the purified oPNA in a solvent system compatible with electrospray ionization, typically a mixture of water and acetonitrile with a small amount of formic acid.[4]

Troubleshooting and Expert Insights

Issue	Possible Cause	Suggested Solution
Low Coupling Efficiency	- Incomplete activation of the monomer. - Steric hindrance with growing chain.	- Ensure pre-activation time is sufficient. - Double the coupling time or perform a double coupling.
Peak Broadening in HPLC	- oPNA aggregation.	- Increase the column temperature to 50-60 °C.[10] - Use a shallower gradient.
Presence of Deletion Sequences	- Incomplete capping. - Inefficient coupling.	- Ensure capping solution is fresh and reaction time is adequate. - Optimize coupling conditions as described above.
Side Product Formation during Cleavage	- Incomplete removal of protecting groups. - Scavenger insufficiency.	- Increase cleavage time or use a stronger acid cocktail if necessary. - Ensure an adequate amount of scavenger (e.g., TIS) is used.

Conclusion

The synthesis of oxy-peptide nucleic acids using N-Boc-O-ethyl-L-homoserine offers a powerful avenue for the development of novel therapeutic and diagnostic agents. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to confidently synthesize and characterize these promising molecules. By understanding the underlying chemical principles and adhering to meticulous experimental technique, the full potential of oPNAs can be realized.

References

• Synthesis of oxy-peptide nucleic acids with mixed sequences. Nucleic Acids Research, 27(11), 2411–2416. [Link]

• Characterization of Peptide-Oligonucleotide Heteroconjugates by Mass Spectrometry. Nucleic Acids Research, 23(24), 5079–5085. [Link]

• Improvement of peptide nucleic acid (PNA) synthesis, by use of DIC/Oxyma and microwave heating. Scholars Academic Journal of Pharmacy, 6(4), 108-112. [Link]

• Solid-phase synthesis of peptide nucleic acids. Journal of Peptide Science, 1(3), 175-83. [Link]

• Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone. Molecules, 17(11), 13394-13402. [Link]

• An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates. Frontiers in Chemistry, 10, 836805. [Link]

• Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). MethodsX, 6, 2697-2704. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• Optimization of synthetic route to PNA-T-OH monomers. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(2), 457-468. [Link]

• Oxy-peptide nucleic acid with a pyrrolidine ring that is configurationally optimized for hybridization with DNA. Chemical Communications, (16), 1544-1545. [Link]

• Peptide nucleic acid characterization by MALDI-TOF mass spectrometry. Analytical Chemistry, 68(1), 170-4. [Link]

• Protecting Groups. University of California, Irvine. [Link]

• Protecting Groups. Indian Institute of Technology Bombay. [Link]

• Characterization of Peptide-Oligonucleotide Heteroconjugates by Mass Spectrometry. ResearchGate. [Link]

• Alcohol Protecting Groups. University of Windsor. [Link]

• Figure s1 : Peptide characterization by HPLC and LCMS. Peptides name... ResearchGate. [Link]

• Oxy-peptide nucleic acid with a pyrrolidine ring that is configurationally optimized for hybridization with DNA. Semantic Scholar. [Link]

• Identification and characterization of oxylipid-protein and peptide conjugates by mass spectrometry. Current Protocols in Toxicology, Chapter 17, Unit 17.9. [Link]

• Synthesis and oligomerization of Fmoc/Boc-protected PNA monomers of 2,6-diaminopurine, 2-aminopurine and thymine. Organic & Biomolecular Chemistry, 10(4), 876-81. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

Sources

• 1. chempep.com [chempep.com]
• 3. academic.oup.com [academic.oup.com]
• 4. saspublishers.com [saspublishers.com]
• 5. peptide.com [peptide.com]
• 6. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 7. chem.iitb.ac.in [chem.iitb.ac.in]
• 8. Protective Groups [organic-chemistry.org]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Peptide nucleic acid characterization by MALDI-TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

HPLC purification of peptides containing O-ethyl-homoserine

Application Note: Precision HPLC Purification of Peptides Containing O-Ethyl-Homoserine (Hse(OEt))

Abstract

The incorporation of non-canonical amino acids such as O-ethyl-homoserine (Hse(OEt)) into peptides presents unique chromatographic challenges. Hse(OEt) is a structural analogue of Methionine (Met) where the sulfur atom is replaced by oxygen and the terminal methyl group is extended to an ethyl group. This modification alters the local hydrophobicity and hydrogen-bonding potential, often resulting in co-elution with Methionine or Homoserine lactone (Hsl) impurities. This guide provides a high-resolution Reverse-Phase HPLC (RP-HPLC) protocol designed to isolate Hse(OEt)-containing peptides with >98% purity, emphasizing the separation of ether-containing analogs from their thioether (Met) and lactone counterparts.

Introduction & Chemical Context

O-ethyl-homoserine (

) is frequently employed in peptide engineering as a stable, oxidation-resistant surrogate for Methionine, or to probe specific hydrophobic pockets in receptor-ligand studies.

The Separation Challenge

The purification difficulty arises from the subtle physicochemical differences between Hse(OEt) and its common contaminants:

• Methionine (Met): The target Hse(OEt) peptide often co-exists with Met-containing sequences (due to incomplete substitution during synthesis or biological incorporation).

• Homoserine Lactone (Hsl): If Hse(OEt) is generated via alkylation of homoserine, or if the peptide undergoes C-terminal degradation, the lactone form may be present.

Hydrophobicity Hierarchy (Elution Order on C18): Understanding the Relative Retention Time (RRT) is critical for method design.

• Homoserine (Hse): Most Polar (Elutes First)

• O-Ethyl-Homoserine (Hse(OEt)): Intermediate Hydrophobicity (Ether oxygen is more polar than Sulfur).

• Methionine (Met): More Hydrophobic (Thioether is "greasier").

• Homoserine Lactone (Hsl): Variable (often elutes near Met due to loss of zwitterionic character).

Note: The exact position of Hsl vs. Met depends heavily on mobile phase pH.

Critical Parameters & Causality

Stationary Phase Selection

• Primary Choice (C18): A high-surface-area C18 column (e.g., 100 Å pore size for peptides < 3kDa) provides the necessary hydrophobic selectivity.

• Alternative (Phenyl-Hexyl): If Hse(OEt) and Met co-elute on C18, switch to a Phenyl-Hexyl phase. The sulfur atom in Met has different

  -interaction capabilities compared to the ether oxygen in Hse(OEt), often resolving the pair when alkyl interactions alone fail.

Mobile Phase System

• Acidic Modifier (TFA): Standard 0.1% Trifluoroacetic acid (TFA) is preferred. It suppresses silanol interactions and ion-pairs with the peptide N-terminus, sharpening peaks.

• pH Control: Maintaining pH < 3.0 is crucial to prevent the hydrolysis of any potential ester bonds, although the ether bond in Hse(OEt) is stable.

Protocol 1: Analytical Method Development (Screening)

Objective: Establish baseline separation between Hse(OEt) peptide and Met/Hsl impurities.

Materials:

• Column: C18, 4.6 x 150 mm, 3.5 µm or 5 µm particle size.

• Solvent A: 0.1% TFA in Water (Milli-Q).

• Solvent B: 0.1% TFA in Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 40°C (Elevated temperature improves mass transfer and peak shape).

Step-by-Step Procedure:

• Sample Prep: Dissolve crude peptide in 90:10 Water:ACN (0.1% TFA). Centrifuge at 10,000 x g for 5 min to remove particulates.

• Gradient Screening: Run a linear gradient from 5% B to 65% B over 30 minutes (2% B/min slope).

• Analysis: Identify the main peak.

  • If peak is broad/split: Indicates partial separation of Met/Hse(OEt) species.

  • Action: Flatten the gradient to 0.5% B/min around the elution time of the target peak.

Data Output: Simulated Retention Behavior

Species	Structure Feature	Approx.[2][3] %B Elution (C18)	RRT (vs Met)
Homoserine (Hse)	Hydroxyl (Polar)	12-15%	0.60
O-Ethyl-Homoserine	Ethyl Ether	22-24%	0.92
Methionine (Met)	Methyl Thioether	25-27%	1.00
Homoserine Lactone	Cyclic Ester	26-28%	1.05

Protocol 2: Preparative Purification Workflow

Objective: Isolate target peptide at >98% purity.

Step-by-Step Methodology:

• Column Scaling: Use a 21.2 mm or 30 mm ID Prep C18 column.

• Isocratic Hold Strategy:

  • Based on Analytical Protocol, determine the %B where the product elutes (e.g., 23% B).

  • Load: Inject sample at 5% B.

  • Ramp: Fast ramp to 18% B (5% below target).

  • Shallow Gradient: Ramp from 18% B to 28% B over 40 minutes (0.25% B/min). This extremely shallow gradient is the "secret sauce" for separating ether/thioether analogs.

• Fraction Collection:

  • Collect fractions by time (e.g., every 30 seconds) rather than peak threshold, as the impurity may be a "shoulder" on the main peak.

• In-Process Control (IPC):

  • Re-analyze fractions using the Analytical Method (Protocol 1).

  • Pool only fractions with >98% purity and no detectable Met peak (check Mass Spec for +18 Da or -14 Da mass shifts if available).

• Lyophilization: Freeze-dry immediately to prevent any potential degradation, though Hse(OEt) is generally stable.

Visualization: Purification Decision Tree

The following diagram illustrates the logical flow for purifying Hse(OEt) peptides, specifically addressing the "Co-elution" scenario.

Figure 1: Decision matrix for optimizing the separation of O-ethyl-homoserine peptides from hydrophobic impurities.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Peak Tailing	Interaction of free amines with silanols.	Add 0.1% Triethylamine (TEA) to mobile phase (requires pH adjustment to 3.0 with Phosphoric Acid) or use a "Hybrid" particle column (e.g., Waters BEH).
Met/Hse(OEt) Overlap	Insufficient hydrophobic selectivity.	Temperature Control: Lower temperature to 25°C. Mass transfer slows, but selectivity often increases for structural isomers at lower temps.
Unexpected Mass (-46 Da)	Loss of Ethanol (Lactonization).	The peptide is forming Homoserine Lactone.[4] Avoid strong acids in the workup; use Formic Acid instead of TFA, or process rapidly at 4°C.

References

• Mant, C. T., & Hodges, R. S. (2002). High-Performance Liquid Chromatography of Peptides and Proteins: Separation, Analysis, and Conformation. CRC Press. (Standard text on peptide hydrophobicity and elution order).

• Grob, N. M. (2025).[5] "Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids." Chimia, 79(11), 759-764.[5] Link

• Teiber, J. F., & Draganov, D. I. (2025).[6] "High-Performance Liquid Chromatography Analysis of N-Acyl Homoserine Lactone Hydrolysis." Methods in Molecular Biology. Link

• Advanced Materials Technology. (2017). "The Separation and Quantitation of Peptides with and without Oxidation of Methionine." NIH PubMed Central. Link

Sources

• 1. HPLC Method for Analysis of Methionine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 2. Synthesis of Non-canonical Amino Acids and Peptide Containing Them for Establishment of the Template for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. helixchrom.com [helixchrom.com]
• 4. N-Acyl homoserine lactone - Wikipedia [en.wikipedia.org]
• 5. Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent racemization of N-Boc-O-ethyl-L-homoserine during activation

This guide functions as a Technical Support Center resource for researchers working with N-Boc-O-ethyl-L-homoserine . It addresses the specific challenge of preserving enantiomeric purity during carboxyl activation.[1]

Topic: Prevention of Racemization During Activation Document ID: TSC-2026-BOC-HSE Last Updated: February 10, 2026

Executive Summary: The Stability Paradox

N-Boc-O-ethyl-L-homoserine presents a unique challenge in peptide synthesis. While the tert-butoxycarbonyl (Boc) group is generally considered resistant to racemization compared to amides (like Fmoc or Acetyl), the specific side-chain architecture of homoserine derivatives creates a "perfect storm" for stereochemical loss.

The presence of the

-oxygen (in the O-ethyl ether) provides an internal Lewis base that can stabilize the racemization transition state via the 5(4H)-oxazolone mechanism. Standard activation protocols (e.g., HATU/DIPEA) often lead to significant %D-isomer formation (up to 5-15% in uncontrolled conditions).

Core Recommendation: Abandon base-driven activation (HATU/HBTU + Tertiary Amines). Switch to base-free carbodiimide coupling (DIC/Oxyma Pure) at controlled temperatures.

The Mechanism of Failure

To prevent racemization, you must understand how it occurs. The primary culprit is not direct enolization, but the formation of a cyclic intermediate.

The Oxazolone Pathway

Upon activation of the carboxylic acid, the carbonyl oxygen of the N-Boc group attacks the activated carbonyl, forming a 5-membered ring called a 5(4H)-oxazolone (or azlactone).

• The Danger: The

  -proton on the oxazolone ring is highly acidic ( ).

• The Catalyst: Even weak bases (like Collidine or excess DIPEA) can deprotonate this position, leading to an aromatic oxazole intermediate that loses stereochemical information.

• The Side-Chain Effect: In O-ethyl-homoserine, the side-chain ether oxygen can coordinate with the activating agent or the protonated nitrogen, locking the conformation in a way that favors ring closure.

Figure 1: The mechanistic fork in the road. The goal is to bypass the "Danger Zone" by accelerating amine attack and eliminating base.

Optimized Protocol: The "Base-Free" Gold Standard

This protocol minimizes racemization to <0.5% by eliminating tertiary amines and using Oxyma Pure as a nucleophilic scavenger.

Reagents Required[2][3][4][5][6][7][8][9]

• Activator: DIC (Diisopropylcarbodiimide) - Liquid, easy to handle, forms soluble urea in DCM.

• Additive: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate) - Superior to HOBt/HOAt for suppressing racemization.[2][3]

• Solvent: DCM (Dichloromethane) or DMF (Dimethylformamide) - DCM is preferred for lower racemization rates due to lower dielectric constant.

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Dissolution	Dissolve N-Boc-O-ethyl-L-homoserine (1.0 equiv) and Oxyma Pure (1.0 equiv) in DCM/DMF (1:1 v/v). Cool to 0°C .
2	Activation	Add DIC (1.0 equiv) dropwise. Stir for exactly 2 minutes .
3	Coupling	Add the amine component (1.0 - 1.1 equiv). Do NOT add DIPEA or TEA.
4	Incubation	Allow to warm to Room Temp (RT) and stir for 1-2 hours.

Troubleshooting Guide & FAQs

Scenario A: "I am seeing 10-15% D-isomer content."

Diagnosis: You are likely using a base-driven protocol (e.g., HATU, HBTU, or EDC/NHS with added TEA). Immediate Fix:

• Stop using HATU for this specific coupling. Phosphonium/Uronium reagents require base (DIPEA) to function, which is the root cause.

• Switch to the DIC/Oxyma protocol described above.

• If you must use HATU (e.g., for steric reasons), switch the base from DIPEA to TMP (2,4,6-Trimethylpyridine / Collidine) . Collidine is a weaker, non-nucleophilic base that significantly reduces proton abstraction.

Scenario B: "My yield is low, and I see a mass corresponding to [M-18]."

Diagnosis: Lactonization. The activated carboxyl group is attacking the side chain, or the side chain is cyclizing. Analysis: While O-ethyl protection usually prevents lactonization, trace acid can cleave the ether, or the ethyl group might be acting as a leaving group under harsh activation (rare but possible). Fix: Ensure your solvent is strictly anhydrous. Avoid strong Lewis acids.

Scenario C: "Can I use EDC/NHS?"

Answer: Yes, but with caveats. EDC/NHS is a "steglich esterification" approach. It is safer than HATU but slower.

• Risk: Slow reaction times favor oxazolone formation.

• Optimization: Use EDC-HCl with Oxyma instead of NHS. Oxyma esters are more reactive than NHS esters, reducing the lifetime of the activated species and thus the window for racemization.

Comparative Data: Coupling Reagent Performance

Typical racemization rates for sensitive N-Boc amino acids (Model: Boc-Ser(Bzl)-OH coupling)

Coupling System	Base Used	Racemization Risk	Reactivity	Recommendation
DIC / Oxyma	None	Very Low (<0.5%)	High	Preferred
DIC / HOBt	None	Low (1-2%)	Moderate	Acceptable
HATU	DIPEA (2 eq)	High (5-15%)	Very High	Avoid
HATU	Collidine	Moderate (2-5%)	High	Use with caution
EDC / NHS	None	Low (1-3%)	Low	Slow kinetics

Decision Matrix (Workflow)

Follow this logic flow to determine the correct experimental setup for your specific constraints.

Figure 2: Decision tree for selecting the activation strategy based on nucleophile difficulty.

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal.

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole (HOAt). A new high-efficiency peptide coupling additive."[2] Journal of the American Chemical Society.

• Bachem Technical Guides. "Peptide Coupling Reagents & Additives." Bachem Knowledge Center.

• Albericio, F., & Tulla-Puche, J. (2008). "The Power of the Carbodiimide/Additive System for Peptide Synthesis." Merck Millipore Technical Notes.

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult Safety Data Sheets (SDS) for N-Boc-O-ethyl-L-homoserine, DIC, and Oxyma Pure before handling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. merckmillipore.com [merckmillipore.com]

Addressing incomplete Boc deprotection with TFA in complex peptides.

<I>Technical Support Center: Troubleshooting Boc Deprotection with TFA

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the tert-butyloxycarbonyl (Boc) deprotection step, specifically when using trifluoroacetic acid (TFA). Incomplete deprotection can lead to deletion sequences and significantly impact the yield and purity of your final peptide. This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate and resolve these common issues.

Introduction: The Critical Nature of Boc Deprotection

The Boc protecting group is a cornerstone of amine protection in SPPS due to its stability under various conditions and its straightforward removal with strong acids like TFA.[1][2] The deprotection mechanism involves protonation of the Boc group's carbonyl oxygen by TFA, followed by the cleavage of the tert-butyl-oxygen bond. This generates a stable tert-butyl cation and a carbamic acid intermediate, which then decarboxylates to yield the free amine as a trifluoroacetate salt.[1][3]

While seemingly straightforward, this process can be hampered by several factors, especially when dealing with complex or "difficult" peptide sequences. Incomplete deprotection is a significant hurdle that can lead to truncated peptide byproducts, complicating purification and reducing overall yield. Understanding the causes and implementing effective solutions is crucial for a successful synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during TFA-mediated Boc deprotection in a question-and-answer format.

Q1: My HPLC/LC-MS analysis shows significant deletion sequences. What is the primary cause?

A1: The presence of deletion sequences is a classic indicator of incomplete Boc deprotection in one or more cycles of your synthesis. This means that the N-terminal Boc group was not fully removed, preventing the subsequent amino acid from being coupled to the growing peptide chain.

Possible Causes & Immediate Actions:

• Insufficient Deprotection Time or TFA Concentration: Standard protocols may not be sufficient for all sequences. Certain amino acids, particularly sterically hindered ones or those within an aggregated sequence, can slow down the deprotection reaction.[4][5] Some residues, like N(pi)-benzyloxymethylhistidine, have been shown to be particularly resistant to Boc deprotection under standard conditions.[6]

  • Solution: Increase the deprotection time. A standard 5-minute deprotection with 50% TFA in Dichloromethane (DCM) might be insufficient.[7] Consider extending this to 20-30 minutes or performing a second deprotection step.[8] You can also increase the TFA concentration.[6]

• Reagent Degradation: TFA is hygroscopic and its effectiveness can be compromised by water absorption over time.

  • Solution: Always use fresh, high-purity TFA. If you suspect your TFA has degraded, use a fresh bottle.

• Poor Resin Swelling: If the resin is not adequately swollen, the TFA solution cannot efficiently penetrate the resin beads to react with the peptide chains.[5]

  • Solution: Ensure the resin is fully swollen before initiating the deprotection step. Wash the resin thoroughly with an appropriate solvent like DCM prior to adding the TFA cocktail.[9]

Q2: I'm observing unexpected peaks in my mass spectrometry data after cleavage, suggesting side reactions. What's happening?

A2: The generation of a reactive tert-butyl cation during Boc deprotection is a primary cause of side reactions.[4][10] This carbocation can alkylate nucleophilic side chains of sensitive amino acid residues.[11][12]

Commonly Affected Residues and Side Reactions:

• Tryptophan (Trp): Alkylation of the indole ring.[13][14]

• Methionine (Met): S-alkylation to form sulfonium salts and oxidation to methionine sulfoxide.[13][14]

• Cysteine (Cys): S-tert-butylation from the tert-butyl cation.[13][14][15]

• Tyrosine (Tyr): Alkylation of the phenol ring.[13][14]

Solution: The Importance of Scavengers

To prevent these side reactions, it is essential to include "scavengers" in your TFA deprotection/cleavage cocktail.[12][13] Scavengers are nucleophilic reagents that trap the reactive carbocations before they can modify your peptide.[13]

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting incomplete Boc deprotection.

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Q3: How do I choose the right scavenger cocktail for my peptide?

A3: The optimal cleavage cocktail depends on the amino acid composition of your peptide. A cocktail is a mixture of TFA and various scavengers designed to protect sensitive residues.[13]

Sensitive Residue(s)	Recommended Scavenger(s)	Common Cocktail	Composition (v/v/v)
None	Water, Triisopropylsilane (TIS)	Standard	TFA/TIS/H₂O (95:2.5:2.5)[9]
Cys, Met, Trp, Tyr	Water, Phenol, Thioanisole, 1,2-Ethanedithiol (EDT)	Reagent K	TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5)[16]
Multiple Arg(Pmc/Pbf)	Thioanisole, EDT, Anisole	Reagent R	TFA/Thioanisole/EDT/Anisole (90:5:3:2)[13][17]
General Purpose	Phenol, Water, TIS	Reagent B	TFA/Phenol/Water/TIS (88:5:5:2)[17]

Note: Always prepare cleavage cocktails fresh before use.[9] Some scavengers, like 1,2-ethanedithiol, have a strong odor and should be handled in a well-ventilated fume hood.[16]

The Role of Scavengers in Preventing Side Reactions

This diagram illustrates how scavengers intercept reactive tert-butyl cations generated during Boc deprotection, thereby protecting sensitive amino acid side chains.

Caption: Mechanism of scavenger action in TFA deprotection.

Experimental Protocols

Protocol 1: Standard Boc Deprotection (for sequences without sensitive residues)

• Resin Preparation: Wash the peptide-resin with DCM (3 x 1 mL for 100 mg of resin) to remove residual DMF and swell the resin. Dry the resin under a stream of nitrogen.[9]

• Deprotection: Prepare the deprotection cocktail fresh: TFA/DCM (1:1, v/v). For 100 mg of resin, prepare 2 mL of the cocktail.

• Add the cocktail to the resin and agitate gently at room temperature for 20-30 minutes.

• Washing: Filter the deprotection mixture and wash the resin thoroughly with DCM (3 x 1 mL), followed by isopropanol (1 x 1 mL), and then DCM (3 x 1 mL) to remove residual TFA.

• Neutralization: Before the next coupling step, neutralize the resulting TFA salt by washing the resin with a 5-10% solution of diisopropylethylamine (DIEA) in DCM until a neutral pH is achieved (check with a wetted pH strip).

Protocol 2: Boc Deprotection and Cleavage with Scavengers (for complex peptides)

This protocol is for the final cleavage from the resin with simultaneous side-chain deprotection.

• Resin Preparation: Wash the dried peptide-resin with DCM (3 x 1 mL for 100 mg of resin) and dry under vacuum for at least 30 minutes.[9]

• Cleavage Reaction: Prepare the appropriate cleavage cocktail fresh (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT at 82.5:5:5:5:2.5). For 100 mg of resin, prepare 2 mL of the cocktail.[9][16]

• Add the cleavage cocktail to the resin and stir or agitate the mixture at room temperature for 2-4 hours. The optimal time may need to be determined empirically.[9]

• Peptide Precipitation and Isolation:

  • Filter the cleavage mixture to separate the resin.

  • Wash the resin with a small volume of fresh TFA (0.5 mL) and combine the filtrates.[9]

  • Precipitate the peptide by adding the TFA solution dropwise to a 10-fold volume of cold diethyl ether.[9]

  • Centrifuge the mixture to pellet the precipitated peptide.

  • Decant the ether and wash the peptide pellet with cold ether two more times to remove scavengers and byproducts.[9]

• Drying: Dry the peptide pellet under vacuum.

Analytical Verification

Monitoring the deprotection reaction is key to optimization. High-Performance Liquid Chromatography (HPLC) is the most effective method.[15] By analyzing small aliquots of the reaction at different time points, you can track the disappearance of the protected peptide and the appearance of the deprotected product, allowing for precise determination of the required reaction time.[15]

Conclusion

Incomplete Boc deprotection is a solvable challenge in SPPS. By understanding the underlying chemical principles, carefully selecting reagents, optimizing reaction conditions, and employing appropriate analytical monitoring, researchers can significantly improve the yield and purity of complex synthetic peptides. This guide provides a framework for troubleshooting and a foundation for developing robust and reliable deprotection protocols.

References

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. (n.d.). Retrieved from [Link]

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268. [Link]

• Amine Protection and Deprotection - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Mishra, V., Verma, S., & Kumar, A. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 26(5), 1472-1482. [Link]

• Yoshizawa-Kumagaye, K., Nishiuchi, Y., Nishio, H., & Kimura, T. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-515. [Link]

• Boc Deprotection Mechanism | Organic Chemistry - YouTube. (2022, December 14). Retrieved from [Link]

• Peptide Global Deprotection/Scavenger-Induced Side Reactions | Request PDF. (n.d.). Retrieved from [Link]

• Cleaving peptides from Merrifield resin; TFMSA cleavage. (n.d.). Retrieved from [Link]

• Hartwig, S., et al. (2010). Supporting Information - The Royal Society of Chemistry. Retrieved from [Link]

• Benzylthiols as scavengers in TFA cleavages of peptide resins - Polypeptide. (n.d.). Retrieved from [Link]

• Rasmussen, J. H., et al. (2019). 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages. Green Chemistry, 21(24), 6693-6699. [Link]

• I would like to ask if anyone among you knows what is the ideal concentration of TFA to use at a chemical synthesis of peptides? | ResearchGate. (n.d.). Retrieved from [Link]

• Boc deprotection conditions tested. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage? | ResearchGate. (n.d.). Retrieved from [Link]

• Cleavage Cocktails; Reagent B - Aapptec Peptides. (n.d.). Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Retrieved from [Link]

• Kumar, V., et al. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. RSC Advances, 5(110), 90781-90785. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chempep.com [chempep.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Preventing ethyl ester hydrolysis during N-Boc deprotection

Topic: Preventing Ethyl Ester Hydrolysis During N-Boc Deprotection Ticket ID: CS-BOC-EST-001 Status: Resolved / Published Guide

Executive Summary & Diagnostic

The Conflict: You need to cleave an N-tert-butoxycarbonyl (Boc) group, which requires acidity. However, your molecule contains an ethyl ester, which is susceptible to acid-catalyzed hydrolysis (cleavage to carboxylic acid) or transesterification (swapping alkoxy groups).

The Root Cause: Ethyl esters are generally stable to the standard Boc deprotection conditions (TFA/DCM) if and only if the system is anhydrous. Hydrolysis requires water. If your ester is degrading, your reaction system has likely introduced water via:

• Wet Solvents: Dichloromethane (DCM) or Dioxane containing trace moisture.

• Hygroscopic Reagents: Old bottles of Trifluoroacetic Acid (TFA) absorb atmospheric water rapidly.

• Improper Workup: Exothermic neutralization with strong aqueous base (saponification).

Mechanism of Failure

To solve the problem, we must visualize the kinetic competition. We want Pathway A (Boc Cleavage) to be infinitely faster than Pathway B (Ester Hydrolysis).

Figure 1: Kinetic competition between Boc cleavage and Ester hydrolysis. Note that Pathway B (Red) is strictly dependent on the presence of water acting as a nucleophile.

Troubleshooting Protocols

Method A: The "Dry" Standard (TFA/DCM)

Best for: Robust substrates where reagents are fresh.

Why it fails: TFA is hygroscopic. If your TFA is "wet," it acts as a catalyst and provides the water for hydrolysis.

Protocol:

• Dry the Solvent: Distill DCM over CaH2 or use a molecular sieve-dried solvent line.

• Scavenger: Add Triethylsilane (TES) (2-5 eq). While primarily a cation scavenger, it creates a reductive environment that does not promote hydrolysis.

• Concentration: Use 1:4 TFA:DCM (v/v).

• Temperature: 0°C to Start. Never heat this reaction if an ester is present.

• Time Limit: Monitor by TLC every 15 minutes. Stop immediately upon consumption of starting material.

Critical Fix: If hydrolysis persists, switch to Method B .

Method B: The Anhydrous Alternative (HCl in Dioxane)

Best for: Preventing hydrolysis; generating clean HCl salts.

Why it works: 4M HCl in Dioxane is commercially available in anhydrous form. Without water, hydrolysis is chemically impossible, even if the acid is strong.

Protocol:

• Dissolve substrate in minimal dry Dioxane.

• Add 4M HCl in Dioxane (5-10 eq).

• Stir at 0°C to Room Temperature .

• Workup: Do not wash with water. Concentrate in vacuo to obtain the amine-hydrochloride salt directly.[1]

Method C: The "Surgical" Strike (TMSOTf)

Best for: Extremely fragile esters or complex natural products.

Why it works: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) acts as a potent Lewis acid.[2] It silylates the Boc carbonyl oxygen, triggering fragmentation without any proton source (Brønsted acid) initially present.

Protocol:

• Dissolve Substrate (1 eq) in anhydrous DCM.

• Add 2,6-Lutidine (1.5 eq) as a non-nucleophilic base (buffers the system).

• Cool to 0°C.

• Dropwise add TMSOTf (1.2 - 1.5 eq).

• Quench with MeOH (anhydrous) after completion.

Data & Decision Matrix

Comparative Analysis of Deprotection Reagents

Feature	TFA / DCM	HCl / Dioxane	TMSOTf / Lutidine
Acid Type	Brønsted (Strong)	Brønsted (Strong)	Lewis (Strong)
Water Content	Variable (Hygroscopic)	Low (Anhydrous)	Zero (Strictly Anhydrous)
Ester Stability	Moderate (Risk of Hydrolysis)	High	Very High
Byproducts	t-Butyl Cation, TFA Salts	Isobutylene, HCl Salts	Silylated species
Cost	Low	Low	High

Decision Tree: Selecting the Right Method

Figure 2: Workflow for selecting the optimal deprotection strategy based on substrate sensitivity.

Frequently Asked Questions (FAQ)

Q: My ethyl ester converted to a methyl ester. What happened? A: You likely used Methanol (MeOH) as a solvent or co-solvent with HCl or TFA. This caused transesterification .

• Fix: If you must use an alcohol to solubilize the substrate, use Ethanol (EtOH) . This ensures that any transesterification simply swaps an ethyl group for an ethyl group (silent change).

Q: Can I use aqueous base (NaOH/LiOH) during the workup to neutralize the amine salt? A: Avoid this. This is the most common point of failure. The deprotection might have worked perfectly, but adding strong base to an ethyl ester causes rapid saponification (hydrolysis).

• Fix: Neutralize with saturated NaHCO3 (mild base) or, better yet, isolate the amine as the HCl or TFA salt by simple evaporation.

Q: I heard about using H2SO4 in t-Butyl Acetate. Is that real? A: Yes. This is a highly specific "trick" for retaining t-butyl esters while removing N-Boc, but it works for ethyl esters too. The t-butyl acetate solvent pushes the equilibrium against t-butyl cation formation (mass action), protecting the ester. However, for ethyl esters, HCl/Dioxane is usually sufficient and easier to handle [1].

Q: Why does the reaction turn black with TFA? A: This indicates decomposition of the t-butyl cation into isobutylene oligomers or polymerization. While unsightly, it doesn't always mean your ester is gone. Add Triethylsilane (scavenger) to keep the reaction colorless and cleaner.

References

• Han, G., et al. (2001). "Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M)." Journal of Peptide Research, 58(4), 338-341.[3][4]

• Sakaitani, M., & Ohfune, Y. (1990). "Selective transformation of N-t-butoxycarbonyl group into N-alkoxycarbonyl group via N-t-butyldimethylsilylcarbamate." Journal of Organic Chemistry, 55, 870-876. (Foundational work on Silyl-mediated deprotection).

• Lundt, B. F., et al. (1978). "Removal of acid-labile amino-protecting groups with trifluoroacetic acid in the presence of scavengers." International Journal of Peptide and Protein Research, 12(5), 258-268.

• BenchChem Technical Library. (2025). "A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. experts.arizona.edu [experts.arizona.edu]
• 4. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Mild deprotection methods for N-Boc group with acid-sensitive moieties.

Executive Summary & Diagnostic Workflow

Standard N-Boc deprotection methods (TFA/DCM or HCl/Dioxane) generate high concentrations of protons (

), which are fatal to acid-sensitive functionalities like silyl ethers (TBS, TES), acetals, and ketals. To preserve these groups, we must bypass Brønsted acidity and utilize Lewis acid-mediated or thermal/heterogeneous pathways.

The following decision tree outlines the optimal method based on your substrate's specific sensitivity profile.

Diagnostic Decision Tree

Figure 1: Selection logic for mild Boc deprotection based on functional group compatibility.

Technical Support: Troubleshooting & FAQs

Scenario A: Protecting Silyl Ethers (TBS, TIPS)

User Issue: "I treated my molecule with TFA, and my TBS ether fell off along with the Boc group. How do I keep the TBS group?"

Root Cause: Silyl ethers are acid-labile. Even dilute TFA generates enough protons to cleave primary TBS ethers. Solution: Switch to TMSOTf (Trimethylsilyl trifluoromethanesulfonate) with 2,6-Lutidine .[1]

• Mechanism: TMSOTf is a Lewis acid that activates the Boc carbonyl oxygen (hard nucleophile), leading to fragmentation. The 2,6-Lutidine acts as a bulky, non-nucleophilic base that buffers the reaction, scavenging any adventitious protons that would otherwise cleave the silyl ether.

• Protocol Reference: See Protocol A below.

Scenario B: Protecting Acetals & Ketals

User Issue: "I need to remove Boc, but my substrate has a dimethyl acetal. I tried ZnBr2 and it hydrolyzed the acetal."

Root Cause: Acetals are sensitive to both protons and strong Lewis acids (like ZnBr2, TiCl4, and sometimes TMSOTf) which can coordinate to the acetal oxygens and initiate opening. Solution: Use Silica Gel on-column deprotection or Thermal deprotection .

• Mechanism: Silica gel provides a mildly acidic surface (Si-OH) that, when combined with heat and reduced pressure, facilitates the elimination of isobutylene without generating a bulk acidic medium that would hydrolyze the acetal.

• Protocol Reference: See Protocol B below.

Scenario C: Avoiding Alkylation (The "Scavenger" Question)

User Issue: "I see a +56 mass peak (t-butyl adduct) on my tyrosine residue after deprotection."

Root Cause: The tert-butyl cation (

) generated during deprotection is an electrophile. If not quenched, it will attack electron-rich nucleophiles (Trp, Tyr, Met, Cys). Solution: Add a scavenger.

• For Silyl-Safe Conditions (TMSOTf): The base (Lutidine) usually prevents this, but addition of Triethylsilane (TES) is compatible.

• For Acidic Conditions (TFA): Add Triethylsilane (2-5%) or Thioanisole .

Comparative Data: Reagent Compatibility

Reagent	Mechanism	TBS/TIPS Stability	Acetal/Ketal Stability	Secondary Amine Selectivity
TFA / DCM	Brønsted Acid ( )	Poor (Cleaves)	Poor (Hydrolyzes)	Low
TMSOTf / 2,6-Lutidine	Silyl Lewis Acid	Excellent	Moderate/Risk (Can exchange)	High
ZnBr2 / DCM	Lewis Acid ( )	Poor (Often cleaves)	Poor (Often cleaves)	Excellent
Silica Gel / Heat	Surface Catalysis	Good	Excellent	Moderate
Oxalyl Chloride / MeOH	In-situ HCl	Poor	Poor	Moderate

Detailed Experimental Protocols

Protocol A: TMSOTf / 2,6-Lutidine (Silyl-Safe)

Best for: Substrates containing TBS, TIPS, TBDPS ethers.

• Preparation: Dissolve the N-Boc substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration) under an inert atmosphere (

  or Ar).

• Base Addition: Add 2,6-Lutidine (3.0 equiv). Stir for 5 minutes.

  • Note: The base is critical to neutralize protons and spare silyl ethers.

• Activation: Dropwise add TMSOTf (2.0 - 3.0 equiv) at 0°C.

• Reaction: Stir at 0°C for 15 minutes, then warm to Room Temperature (RT). Monitor by TLC (typically complete in 1-2 hours).

• Quench: Quench with saturated aqueous

  or MeOH.

• Workup: Extract with DCM, wash with brine, dry over

  .

Protocol B: Silica Gel / Vacuum (Acetal-Safe)

Best for: Substrates containing Acetals, Ketals, or highly acid-sensitive heterocycles.

• Adsorption: Dissolve the N-Boc substrate in a minimum amount of DCM. Add Silica Gel (230-400 mesh, approx. 5-10 weight equivalents relative to substrate).

• Evaporation: Remove the solvent under reduced pressure (Rotavap) to obtain a free-flowing powder.

• Reaction:

  • Method 1 (Vacuum/Heat): Keep the flask on the Rotavap, apply full vacuum (< 10 mbar), and heat the bath to 70-80°C . Rotate for 4-12 hours.

  • Method 2 (Column): Pack the powder into a column and let it stand, or elute very slowly with a non-polar solvent if the reaction is fast (less common).

• Elution: Wash the silica pad with a polar solvent (e.g., MeOH/DCM 1:9 or EtOAc) to recover the deprotected amine.

Protocol C: Zinc Bromide ( )

Best for: Secondary Boc amines where mildness is required but silyl groups are absent.

• Preparation: Suspend

  (5.0 equiv) in anhydrous DCM.

  • Note:

    is hygroscopic; handle quickly or use a fresh bottle.

• Addition: Add the N-Boc substrate (1.0 equiv) to the suspension.

• Reaction: Stir vigorously at RT. The reaction is heterogeneous. Time varies (2 - 24 hours).

• Workup: Add water to dissolve the zinc salts. Extract the organic layer.[2]

References

• TMSOTf/Lutidine Selectivity: Sakaitani, M., & Ohfune, Y. (1990). Syntheses and reactions of silyl carbamates. 1. Chemoselective deprotection of t-butoxycarbonyl groups in the presence of other acid-sensitive protecting groups. Journal of Organic Chemistry.[2][3]

• Silica Gel Method: Apelqvist, T., & Wensbo, D. (1996).[2] Selective removal of the N-Boc protective group using silica gel at low pressure.[2][4] Tetrahedron Letters.[2][5]

• ZnBr2 Method: Nigam, S. C., et al. (1989).[6] Selective removal of the tert-butoxycarbonyl group from secondary amines: ZnBr2 as the deprotecting reagent.[5] Synthetic Communications.[6][7]

• Oxalyl Chloride Method: Pozharskii, E., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.[8] RSC Advances.

• Water/Heat Method: Wang, G., et al. (2009). Catalyst-free water-mediated N-Boc deprotection.[2][5][8] Tetrahedron Letters.[2][5]

Sources

• 1. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 2. mcours.net [mcours.net]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. (PDF) ChemInform Abstract: Selective Removal of the N-BOC Protective Group Using Silica Gel at Low Pressure [academia.edu]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Zinc Bromide [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]

Removing unreacted di-tert-butyl dicarbonate after Boc protection.

Technical Support Center: Remediation

Ticket ID: BOC-REM-001

Subject: Strategies for the Removal of Excess Di-tert-butyl Dicarbonate ( )

Executive Summary

Unreacted di-tert-butyl dicarbonate (

) is a persistent impurity in organic synthesis. While volatile, its boiling point ( at 0.5 mmHg) often leads to sublimation into rotovap condensers rather than complete removal, or it co-elutes with products during chromatography due to its lipophilic nature.

This guide provides three tiered workflows for removal, ranked by chemical specificity and efficiency.

Module 1: The "Gold Standard" Chemical Quench (DMEDA)

Status: Highly Recommended Applicability: Acid-stable products Mechanism: Nucleophilic Scavenging

Solubility Switch

The most robust method utilizes N,N-dimethylethylenediamine (DMEDA) . This diamine reacts rapidly with excess

to form a highly polar, basic urea derivative. This derivative is easily removed via an acidic aqueous wash, leaving the neutral Boc-protected product in the organic phase.

The Mechanism

The resulting scavenger-Boc adduct contains a tertiary amine, rendering it soluble in dilute aqueous acid.

Experimental Protocol

• Quantify Excess: Estimate the excess

  (typically 0.1–0.5 equiv used).

• Add Scavenger: Add DMEDA (approx. 3–5 equivalents relative to the excess

  ) to the reaction mixture.

• Reaction: Stir at room temperature for 15–30 minutes .

  • Validation: Monitor by TLC.[1][2][3][4]

    spots should disappear.

• Workup:

  • Dilute with organic solvent (EtOAc or DCM).

  • Wash 1: 1M HCl (or 10% citric acid for mild acid sensitivity). The amine-Boc adduct moves to the aqueous layer.[5]

  • Wash 2: Brine.[6]

  • Dry:

    , filter, and concentrate.[6][7]

Workflow Visualization

Figure 1: Logical flow for the DMEDA scavenging process, highlighting the phase separation step.

Module 2: Alternative Scavengers (Cost & Scale Optimized)

Status: Conditional Applicability: Large scale (>100g) or Acid-Sensitive Products

When DMEDA is too expensive or the product cannot withstand an acidic wash, alternative nucleophiles are required.

Comparative Analysis of Scavengers

Method	Reagent	Mechanism	Pros	Cons
DMEDA	N,N-dimethylethylenediamine	Basic Urea Formation	Cleanest separation; fast.	Expensive for kg-scale; requires acid wash.
Imidazole	Imidazole	Boc-Imidazole Formation	Mild; Boc-imidazole hydrolyzes in water.[5]	Slower; requires thorough water washing.
Glycine	Glycine + NaOH	Acidic Urea Formation	Very cheap; Green chemistry.	Requires basic aqueous conditions (pH > 9).
Ethanolamine	Ethanolamine	Neutral Urea Formation	Cheap; readily available.	Urea byproduct can be lipophilic (hard to wash).

Protocol: The Imidazole Method (Acid-Sensitive)

• Add Imidazole (3 equiv relative to excess

  ) to the reaction.

• Stir for 30–60 minutes. Imidazole catalyzes the hydrolysis of

  and forms .

• Wash: Wash vigorously with water or saturated

  . is unstable and hydrolyzes/washes away.

Module 3: Detection & Troubleshooting

Visualizing the Invisible

has weak UV absorbance (no conjugation). Standard UV (254 nm) often fails to detect it.

• Stain 1: Ninhydrin: Ineffective for

  itself (only stains free amines).

• Stain 2: Iodine (

  ): Effective. appears as a brown spot.

• Stain 3: PMA (Phosphomolybdic Acid): Effective. Stains dark blue/black upon heating.

• Stain 4: CAM (Ceric Ammonium Molybdate): Highly Effective. Stains dark blue.

Troubleshooting Guide (FAQ)

Q1: My product is acid-labile. I cannot use the DMEDA/HCl wash.

• Solution: Use the Glycine method.[1] Treat the reaction mixture with an aqueous solution of Glycine (adjusted to pH ~10 with NaOH). The Glycine-Boc adduct is a carboxylic acid, which remains in the basic aqueous layer while you extract your product into the organic layer.

Q2: I see a "ghost" peak in NMR around 1.5 ppm, but TLC is clean.

• Diagnosis: This is likely

  or . shows a singlet at 1.50 ppm ( ).

• Solution: If the peak is

  , return to Module 1. If it is (singlet at 1.28 ppm), it will sublime under high vacuum (< 1 mbar) with mild heating ( ).

Q3: Can I just sublime the

off?

• Risk: Yes,

  sublimes, but it often reclogs the neck of the flask or the rotovap condenser.

• Protocol: Use a Kugelrohr apparatus or high-vacuum line with a cold trap. Ensure the vacuum is < 0.5 mmHg.

Decision Tree for Removal Strategy

Figure 2: Decision matrix for selecting the appropriate remediation strategy based on product stability.

References

• Deng, G., et al. (2002). "A Convenient Workup Procedure for the Removal of Excess Di-tert-butyl Dicarbonate."[8][9][10][11] The Journal of Organic Chemistry, 67(15), 5419–5419.

• Basel, Y., & Hassner, A. (2001).[9][12] "Imidazole and Trifluoroethanol as Efficient and Mild Reagents for Destruction of Excess Di-tert-butyl Dicarbonate."[8][9][10][11][12] Synthesis, 2001(04), 0550–0552.[9][12]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for Boc stability and properties).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. TLC stains [reachdevices.com]
• 3. reddit.com [reddit.com]
• 4. VanVeller Lab Resources [group.chem.iastate.edu]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc Protection (Boc2O + Base) [commonorganicchemistry.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. cris.biu.ac.il [cris.biu.ac.il]
• 11. researchgate.net [researchgate.net]
• 12. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Understanding potential degradation pathways for N-Boc-O-ethyl-L-homoserine

Technical Support Center: N-Boc-O-ethyl-L-homoserine

Welcome to the technical support resource for N-Boc-O-ethyl-L-homoserine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the stability of this compound and to offer practical guidance for troubleshooting potential degradation. The following question-and-answer format addresses common challenges and explains the chemical principles behind the observed degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the most chemically labile parts of the N-Boc-O-ethyl-L-homoserine molecule?

A1: Understanding the functional groups of N-Boc-O-ethyl-L-homoserine is key to predicting its stability. The molecule has three primary functional groups, each with different susceptibilities to degradation:

• N-Boc (tert-butyloxycarbonyl) Group: This amine-protecting group is notoriously sensitive to acidic conditions.[1][2] It is, however, generally stable to basic and nucleophilic reagents, as well as catalytic hydrogenation.[1]

• Ethyl Ester: Ester groups are susceptible to hydrolysis under both acidic and basic conditions. Basic hydrolysis, also known as saponification, is typically faster and irreversible, yielding a carboxylate salt.[3][4]

• Ethyl Ether (on the side chain): Ethers are generally quite stable and unreactive. However, they can be cleaved under strongly acidic conditions, often requiring harsh reagents like hydrohalic acids and heat.[5]

The primary amine and carboxylic acid of the parent L-homoserine are protected, which significantly alters the molecule's reactivity compared to the free amino acid.

Q2: My N-Boc-O-ethyl-L-homoserine is degrading under acidic conditions. What is happening and what products should I expect?

A2: The most probable cause of degradation in acidic media is the cleavage of the N-Boc protecting group. This is a well-documented reaction mechanism in peptide synthesis and organic chemistry.[1][6]

Mechanism of Acidic Degradation: The acid-catalyzed deprotection of the Boc group proceeds through a stable tertiary carbocation intermediate.[2]

• The carbonyl oxygen of the Boc group is protonated by the acid.

• This protonation facilitates the cleavage of the tert-butyl-oxygen bond, releasing a stable tert-butyl cation and a carbamic acid intermediate.

• The tert-butyl cation typically deprotonates to form isobutylene gas.[1]

• The carbamic acid is unstable and rapidly decarboxylates (loses CO₂) to yield the free primary amine.[2]

Expected Degradation Product: The primary degradation product will be O-ethyl-L-homoserine ethyl ester . Under more forcing conditions (e.g., high temperature, concentrated acid), subsequent hydrolysis of the ethyl ester to O-ethyl-L-homoserine could also occur.

Diagram: Acid-Catalyzed Degradation Pathway

Caption: Acid-catalyzed cleavage of the N-Boc group.

Q3: I am running a reaction under basic conditions and see a new, more polar spot on my TLC plate. What is the likely degradation product?

A3: Under basic conditions, the most likely degradation pathway is the hydrolysis of the ethyl ester, a reaction known as saponification.[3] The Boc group and the ethyl ether side chain are generally stable to moderately basic conditions.

Mechanism of Basic Degradation (Saponification):

• A hydroxide ion (from a base like NaOH or KOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ethyl ester.

• This forms a tetrahedral intermediate.

• The intermediate collapses, expelling the ethoxide (⁻OCH₂CH₃) as a leaving group.

• The ethoxide, a strong base, deprotonates the newly formed carboxylic acid, resulting in a carboxylate salt and ethanol. This final deprotonation step drives the reaction to completion, making it effectively irreversible.[4]

Expected Degradation Product: The product will be the sodium or potassium salt of N-Boc-O-ethyl-L-homoserine . This carboxylate salt is significantly more polar than the starting ester, which explains the new, lower Rf spot on a normal-phase TLC plate.

Diagram: Base-Catalyzed Degradation Pathway

Caption: Base-catalyzed hydrolysis (saponification) of the ethyl ester.

Q4: How can I systematically investigate the degradation pathways of my compound?

A4: A systematic approach using forced degradation (or stress testing) is the industry standard for investigating degradation pathways.[7][8] These studies are essential during drug development to establish the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[9][10]

The core principle is to expose the compound to stress conditions harsher than those it would typically encounter to accelerate degradation and identify potential products.[10][11]

Summary of Recommended Forced Degradation Conditions

Stress Condition	Typical Reagents and Conditions	Primary Target on N-Boc-O-ethyl-L-homoserine
Acid Hydrolysis	0.1 M HCl, 60°C, 24-48h	N-Boc group
Base Hydrolysis	0.1 M NaOH, 60°C, 24-48h	Ethyl ester
Oxidation	3% H₂O₂, Room Temp, 24h	Amino acid backbone, ether side chain
Thermal Stress	80°C (solid state), 72h	General decomposition, potential Boc cleavage
Photostability	ICH Q1B conditions (UV/Vis light)	Potential for photolytic cleavage

Experimental Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a stock solution of N-Boc-O-ethyl-L-homoserine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Sample Preparation:

  • Acid: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl (final concentration 0.1 M HCl).

  • Base: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH (final concentration 0.1 M NaOH).

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂ (final concentration 3% H₂O₂).

  • Thermal (in solution): Heat a sealed vial of the stock solution.

  • Control: Mix 1 mL of stock solution with 1 mL of purified water.

• Incubation: Place the acid, base, and thermal samples in a water bath or oven at the desired temperature (e.g., 60°C). Keep the oxidation and control samples at room temperature, protected from light.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 4, 8, 24, 48 hours).

• Quenching:

  • For acid samples, neutralize with an equivalent amount of NaOH.

  • For base samples, neutralize with an equivalent amount of HCl.

  • This step is crucial to stop the degradation reaction before analysis.

• Analysis: Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase and analyze immediately using a stability-indicating HPLC-UV or LC-MS method.[12][13]

Diagram: Forced Degradation Study Workflow

Caption: A typical workflow for conducting forced degradation studies.

Q5: What is the best analytical method to separate and identify the degradation products?

A5: The combination of High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS or LC-MS) is the most powerful and widely used technique for this purpose.[12][14][15]

• HPLC for Separation: Reversed-Phase HPLC (RP-HPLC) is ideal.[16] The N-Boc group adds significant hydrophobicity to the molecule, allowing for good retention and separation on a C18 column. A gradient elution using a mobile phase of water (often with 0.1% formic acid for better peak shape and MS compatibility) and acetonitrile or methanol is typically effective.

• MS for Identification: Mass spectrometry provides the molecular weight of the parent compound and its degradation products, which is crucial for structural elucidation.[13][17] By comparing the masses of the new peaks in the stressed samples to the theoretical masses of expected degradants, you can confidently identify them.

Potential Degradation Products and Their Molecular Weights

Compound	Molecular Formula	Molecular Weight ( g/mol )	Notes
N-Boc-O-ethyl-L-homoserine ethyl ester	C₁₁H₂₁NO₅	247.29	Starting Material
O-ethyl-L-homoserine ethyl ester	C₆H₁₃NO₃	147.17	Acid Degradation Product (Boc loss)
N-Boc-O-ethyl-L-homoserine	C₉H₁₇NO₅	219.23	Base Degradation Product (Ester hydrolysis)
O-ethyl-L-homoserine	C₄H₉NO₃	119.12	Harsh Acid/Base Degradation Product

Protocol: HPLC-MS Method for Degradation Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• UV Detection: 210 nm (for peptide bonds and carboxyl groups).[18]

• MS Detection: Electrospray Ionization (ESI) in positive mode. Scan a mass range that covers all potential products (e.g., m/z 100-300).

This method should effectively separate the starting material from its more polar degradation products and provide mass data for identification.

References

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Pharmaceutical Sciences and Research.
• Oxidative deamin
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022-04-18). Polymer Solutions.
• Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. (n.d.).
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
• Forced Degrad
• Forced Degradation in Pharmaceuticals – A Regulatory Upd
• A Researcher's Guide to HPLC Analysis of Boc-Protected Amino Acids. (n.d.). BenchChem.
• Amino Acids Degradation. (2022-04-26). Chemistry LibreTexts.
• Degradation of amino acids. (n.d.). Slideshare.
• Utilizing UPLC-MS for Conducting Forced Degradation Studies. (n.d.).
• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. (n.d.). Total Synthesis.
• Facile t-BOC and FMOC Amino Acid Chiral Separ
• Degradation of amino acids. (2022-12-03). WikiLectures.
• (S)-N-Boc-L-Homoserine ethyl ester. (n.d.). Cayman Chemical.
• Boc Deprotection Mechanism - HCl. (n.d.). Common Organic Chemistry.
• Degradation Analysis Using LC-MS/MS. (n.d.). Slideshare.
• Degradation of amino acids. (2025-02-07). Chemistry LibreTexts.
• LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. (n.d.). PMC.
• Boc Deprotection Mechanism. (2022-12-14). YouTube.
• Troubleshooting LC–MS Peak Assignment for Degradation Products. (2025-11-22). Pharma Stability.
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Importance of LCMS in Forced Degradation Studies for new Chemical Entities. (2025-08-05). LinkedIn.
• Amino Acid Analysis Methods. (n.d.).
• Thermal degradation of amino acid salts in CO2 capture. (2025-08-07).
• (S)-N-Boc-L-homoserine Ethyl Ester. (n.d.). CymitQuimica.
• Analytical Methods for Amino Acids. (n.d.).
• Boc-Amino Acids [N-Protected Amino Acids]. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd.
• (S)-N-Boc-L-homoserine ethyl ester. (n.d.). MedChemExpress.
• Amino Acid Analysis by HPLC. (n.d.). BOC Sciences.
• High-Performance Liquid Chromatographic Determination of Chiral Amino Acids Using Pre-Column Derivatization with o-Phthalaldehyde and N-tert-Butyloxycarbonyl-D-cysteine and Application to Vinegar Samples. (2025-08-10).
• Thermal deprotection: a sustainable and efficient strategy for synthesising α-polylysine adsorbents. (2025-05-23). RSC Publishing.
• Method considerations for the analysis of amino acids. (n.d.). AltaBioscience.
• Amino Acid Analysis Overview. (2012-11-05). Bio-Synthesis.
• Thermal degradation of 18 amino acids during pyrolytic processes. (2024-11-05).
• Analytical methods for amino acid determination in organisms. (2020-08-18).
• Increased thermal stability of proteins in the presence of amino acids. (n.d.). PMC.
• Does thermal degradation of amino acids destroy their functionality? (2024-11-30). Reddit.
• Ether cleavage - Wikipedia. (n.d.). Wikipedia.
• BOC-ON. (n.d.). Sigma-Aldrich.
• Hydrolysis of Esters. (2022-01-31). Chemistry LibreTexts.
• N-Boc-L-Homoserine. (n.d.). ChemicalBook.
• hydrolysis of esters. (n.d.). Chemguide.
• (S)-N-Boc-L-homoserine Ethyl Ester. (n.d.). LGC Standards.
• N‐Boc‐Protected α‐Amino Acids by 1,3‐Migratory Nitrene C(sp)−H Insertion. (2023-05-05). European Journal of Organic Chemistry.
• PRESSURE EFFECT AND MECHANISM IN ACID CATALYSIS: IV. THE HYDROLYSIS OF DIETHYL ETHER. (n.d.). Canadian Science Publishing.
• (S)-N-Boc-L-homoserine Ethyl Ester. (n.d.).
• Base Hydrolysis of Esters. (2019-08-16). YouTube.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Ether cleavage - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. onyxipca.com [onyxipca.com]
• 10. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 11. Forced Degradation Studies | Coriolis Pharma [coriolis-pharma.com]
• 12. waters.com [waters.com]
• 13. researchgate.net [researchgate.net]
• 14. Degradation Analysis Using LC-MS/MS | PPTX [slideshare.net]
• 15. Troubleshooting LC–MS Peak Assignment for Degradation Products – Pharma Stability [pharmastability.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Reference Data & Comparative Studies

N-Boc-O-ethyl-L-homoserine vs N-Fmoc-O-ethyl-L-homoserine in SPPS

This guide provides a technical comparison between N-Boc-O-ethyl-L-homoserine and N-Fmoc-O-ethyl-L-homoserine for Solid Phase Peptide Synthesis (SPPS).[1]

[1]

Executive Summary

For the synthesis of peptides containing O-ethyl-L-homoserine (Hse(Et)) , the Fmoc strategy is the recommended standard for 90% of applications due to the high chemical stability of the ethyl ether side chain, which survives TFA cleavage without requiring the hazardous HF cleavage associated with Boc chemistry.

• Choose N-Fmoc-O-ethyl-L-homoserine if: You require standard synthesis conditions, automated synthesis, or are working in a facility without HF capability.[1] The O-ethyl group is perfectly stable to Piperidine (deprotection) and TFA (cleavage).[1]

• Choose N-Boc-O-ethyl-L-homoserine if: You are synthesizing "difficult sequences" (high aggregation propensity) requiring in situ neutralization, or if you are synthesizing peptide thioesters for Native Chemical Ligation (NCL) where Boc chemistry offers specific advantages.[1]

Strategic Overview: The Chemistry of O-Ethyl-Homoserine

The core challenge in using Homoserine (Hse) derivatives is the risk of lactonization . Free homoserine residues rapidly cyclize to form homoserine lactone (Hsl) under acidic conditions, cleaving the peptide chain at the C-terminus.[1]

However, the O-ethyl substitution in these reagents acts as a permanent "cap" on the side-chain hydroxyl group.

• Mechanism: The ethyl ether linkage prevents the nucleophilic attack of the side-chain oxygen on the peptide backbone carbonyl.

• Stability: Unlike transient protecting groups (e.g., Trityl or t-Butyl), the Ethyl ether is extremely robust .[1] It is stable to both TFA (Fmoc cleavage) and HF (Boc cleavage).[1]

Chemical Structure & Stability Diagram

The following diagram illustrates the structures and the orthogonal stability of the O-ethyl group in both workflows.

Figure 1: Stability profile of O-ethyl-L-homoserine derivatives under standard SPPS conditions. The ethyl group effectively blocks lactonization in both Boc and Fmoc pathways.

Technical Comparison: Workflows & Protocols

A. N-Fmoc-O-ethyl-L-homoserine (The Modern Standard)

This derivative is compatible with standard Fmoc/tBu protocols.[1] The ethyl ether side chain is non-reactive during Fmoc removal and stable during TFA cleavage.

Protocol Highlights:

• Coupling: Standard activation (HBTU/DIPEA or DIC/Oxyma).[1] No special precautions needed compared to Ser/Thr.[1]

• Deprotection: 20% Piperidine in DMF.

• Cleavage: 95% TFA / 2.5% TIS / 2.5% H₂O.[1]

  • Note: The O-ethyl group will remain on the homoserine. This reagent yields a peptide containing L-2-amino-4-ethoxybutanoic acid.[1]

Data Snapshot: Fmoc Performance

Metric	Performance	Notes
Coupling Efficiency	High (>99%)	Comparable to Fmoc-Met or Fmoc-Gln.[1]
Racemization Risk	Low	Low risk if standard base (DIPEA/Collidine) is used.[1]
Side Reactions	Negligible	O-ethyl prevents lactonization; stable to Piperidine.[1]

| Solubility | Good | Ethyl chain adds slight lipophilicity, aiding solvation.[1] |

B. N-Boc-O-ethyl-L-homoserine (The Specialist Choice)

Used primarily when the peptide sequence is prone to aggregation (beta-sheet formation) where Boc chemistry's in situ neutralization protocols (using DMSO/NMP) are superior, or for thioester synthesis.[1]

Protocol Highlights:

• Coupling: HBTU/DIEA or DIC/HOBt.[1]

• Deprotection: neat TFA (Trifluoroacetic acid).[1]

• Cleavage: HF (Hydrogen Fluoride) with p-cresol scavenger (High HF procedure).[1]

  • Critical Check: While benzyl ethers are cleaved by HF, aliphatic ethyl ethers are generally stable in HF at 0°C for standard reaction times (1 hour).[1]

Data Snapshot: Boc Performance

Metric	Performance	Notes
Coupling Efficiency	High	Excellent in "difficult" sequences due to solvent options.[1]
Side Reactions	Low	Ethyl ether survives HF; prevents aspartimide formation.[1]
Handling	Hazardous	Requires HF apparatus (Teflon lines, rigorous safety).[1]

| Orthogonality | High | Completely orthogonal to benzyl-based side chain protection.[1] |

Decision Logic & Experimental Validation

Use the following logic flow to select the correct reagent for your project.

Figure 2: Decision matrix for selecting the appropriate O-ethyl-homoserine derivative.

Experimental Validation: Self-Check Protocol

To verify the stability of the O-ethyl group in your specific cleavage cocktail (especially if using additives in Boc/HF cleavage), perform this micro-cleavage test:

• Coupling: Couple the N-protected O-ethyl-Hse to a small amount of resin (e.g., 50 mg).[1]

• Cleavage: Subject the resin to your final cleavage conditions (TFA cocktail or HF simulation).

• Analysis: Analyze the crude product by LC-MS.

  • Expected Mass: [M+H]⁺ of H-Hse(Et)-OH = 148.1 Da (approx).[1]

  • Failure Mode: If the ethyl group is lost, you will see H-Hse-OH (120.1 Da) or the Lactone (102.1 Da).[1]

  • Note: In Fmoc chemistry, loss of ethyl is virtually impossible.[1] In Boc/HF, it is rare but worth validating if using high temperatures.[1]

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[1] International Journal of Peptide and Protein Research, 35(3), 161–214.[1] Link

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis.[1][2] I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.[1] Link[1]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.[1] Nature Protocols, 2(12), 3247–3256.[1] Link[1]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[1][3] Chemical Reviews, 109(6), 2455–2504.[1] Link[1]

Sources

• 1. Homoserine - Wikipedia [en.wikipedia.org]
• 2. HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy | Springer Nature Experiments [experiments.springernature.com]
• 3. Hf cleavage and deprotection from resins | PPTX [slideshare.net]

Methods for validating the chemical identity of synthetic N-Boc-O-ethyl-L-homoserine

Executive Summary & Structural Context[1][2]

N-Boc-O-ethyl-L-homoserine (also known as N-Boc-2-amino-4-ethoxybutanoic acid) is a critical non-canonical amino acid used in peptidomimetics and the synthesis of oxy-peptide nucleic acids.

Validating this specific molecule presents a unique analytical challenge: it is a constitutional isomer of N-Boc-L-homoserine ethyl ester . Both compounds share the molecular formula (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) and identical exact mass ( Da). Standard Low-Resolution Mass Spectrometry (LRMS) cannot distinguish them.

This guide prioritizes Nuclear Magnetic Resonance (NMR) as the definitive structural filter, supported by Chiral HPLC for enantiomeric purity and HRMS for formula confirmation.

The Structural "Trap"

• Target Molecule (Ether): Side-chain modification (

  ). Free carboxylic acid.

• Common Isomer (Ester): C-terminal modification (

  ). Free side-chain hydroxyl.[]

Comparative Analysis of Validation Methods

The following table evaluates analytical techniques based on their ability to distinguish the target ether from its ester isomer and quantitate impurities.

Method	Specificity (Ether vs. Ester)	Sensitivity (LOD)	Throughput	Primary Utility	Limitations
1H-NMR (600 MHz)	High (Definitive)	Moderate (~0.5%)	Low	Structural Proof	Requires mg-scale sample; expensive.
HRMS (Q-TOF)	Low (Isomeric)	Very High (ppm)	High	Formula Confirmation	Cannot distinguish regioisomers (Ether vs Ester).
Chiral HPLC	Moderate	High (<0.1%)	Moderate	L- vs D- Purity	Requires method development; reference standards.
FTIR	Moderate	Low	High	Functional Group Check	Qualitative only; difficult to interpret in crude mixtures.

Detailed Validation Protocols

Protocol A: Structural Confirmation via 1H-NMR

Objective: To definitively prove the ethyl group is attached to the side-chain oxygen (Ether) and not the carboxyl group (Ester).

Rationale: The chemical shift of the methylene protons (

) in the ethyl group is the diagnostic key.

• Ether Linkage (

  ): The methylene protons adjacent to the oxygen resonate upfield, typically 3.4 – 3.6 ppm .

• Ester Linkage (

  ): The methylene protons adjacent to the ester oxygen resonate downfield, typically 4.1 – 4.2 ppm .

Experimental Workflow:

• Solvent: Dissolve 5-10 mg of sample in 600 µL DMSO-d6 (preferred for resolving amide protons) or CDCl3 .

• Acquisition: 16-32 scans, 30°C.

• Critical Signal Assignments (Target Molecule):

  • 1.39 (s, 9H): Boc tert-butyl group.
  • 1.10 (t, 3H): Methyl of the O-ethyl group.
  • 1.80 - 2.00 (m, 2H): Homoserine -protons.
  • 3.40 - 3.55 (m, 4H): Overlapping signals of the Homoserine -protons ( ) and the Ethyl methylene ( ). This region confirms the Ether.
  • 12.5 (broad s, 1H): Carboxylic acid proton (often invisible in CDCl3, visible in DMSO).

Protocol B: Enantiomeric Purity via Chiral HPLC

Objective: Quantify the D-isomer impurity (N-Boc-O-ethyl-D-homoserine).

Rationale: Synthetic routes from L-homoserine can suffer from racemization, particularly during the alkylation of the side chain.

Method Parameters:

• Column: Daicel Chiralpak IC or IA (Immobilized Amylose derivatives are robust for protected amino acids).

• Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1).

  • Note: TFA is required to suppress ionization of the free carboxylic acid and ensure sharp peaks.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Amide bond) and 254 nm.

• Acceptance Criteria: L-isomer > 98.5% ee (enantiomeric excess).

Visualization of Validation Logic

Diagram 1: The "Isomer Trap" Decision Tree

This diagram illustrates the logical flow to distinguish the target Ether from the Ester isomer using NMR and IR data.

Caption: Analytical decision tree for distinguishing N-Boc-O-ethyl-L-homoserine from its ethyl ester isomer.

Diagram 2: Comprehensive Validation Workflow

This workflow outlines the sequential steps for full lot release.

Caption: Sequential workflow for the chemical and stereochemical validation of the target molecule.

Critical Technical Considerations

Lactonization Risk

Homoserine derivatives are prone to intramolecular cyclization to form Homoserine Lactone (HSL) , especially under acidic conditions.

• Detection: Watch for the loss of the ethyl group and the Boc group in MS, or the appearance of a lactone carbonyl in IR (~1770 cm⁻¹).

• Prevention: Avoid prolonged exposure to strong acids during workup; store the final product at -20°C.

Solvents for Optical Rotation

Specific rotation

is highly solvent-dependent. For N-Boc-O-ethyl-L-homoserine:

• Standard: Methanol or Ethanol is preferred.

• Warning: Avoid using solvents that may contain traces of acid (like unneutralized CHCl3), which can catalyze Boc removal or lactonization.

Mass Spectrometry Fragmentation

While the exact mass is identical to the ester, MS/MS fragmentation can provide clues:

• Ether (Target): Fragmentation often yields a characteristic loss of the side chain ether fragment or formic acid.

• Ester (Isomer): typically shows a strong loss of the ethoxy group (

  Da) or ethanol ( Da) from the C-terminus.

References

• Cayman Chemical. (S)-N-Boc-L-Homoserine ethyl ester Product Information. (Note: Used as reference for the ester isomer properties to establish contrast). Link

• Sigma-Aldrich. Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. (Methodology for Chiralpak columns). Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 547689, O-Ethyl-D-homoserine. (Structural reference for the ether linkage). Link

• University of Illinois. NMR Chemical Shifts of Trace Impurities: Common Solvents. (Reference for solvent residual peaks in DMSO/CDCl3). Link

• Boc Sciences. Amino Acid Chiral Analysis Services. (General protocols for N-Boc amino acid analysis).

Sources

Full spectroscopic characterization of N-Boc-O-ethyl-L-homoserine

Technical Assessment: Spectroscopic Profiling of N-Boc-O-ethyl-L-homoserine

Executive Summary & Strategic Rationale

In the landscape of peptidomimetics and drug discovery, N-Boc-O-ethyl-L-homoserine (hereafter Boc-Hse(Et)-OH ) represents a critical structural motif. It serves as a non-oxidizable isostere of Methionine , replacing the labile thioether with a stable ethyl ether linkage. This substitution preserves the steric profile and lipophilicity of the side chain while eliminating the risk of sulfoxide/sulfone formation—a common liability in therapeutic peptides.

This guide provides a rigorous spectroscopic characterization of Boc-Hse(Et)-OH, distinguishing it from its two most common structural confounds: the Ethyl Ester isomer (a synthesis byproduct) and N-Boc-L-Methionine (the parent analog).

Synthesis Workflow & Purity Validation

To understand the spectroscopic fingerprint, one must understand the origin of potential impurities. The synthesis typically proceeds via the alkylation of N-Boc-L-homoserine or the opening of an N-Boc-L-homoserine lactone.

Critical Impurity Profile

• Impurity A (Starting Material): N-Boc-L-Homoserine (Free OH).

• Impurity B (Regioisomer): N-Boc-L-Homoserine Ethyl Ester (Carboxyl alkylation).

• Impurity C (Deprotected): O-ethyl-L-homoserine (Loss of Boc).

Figure 1: Synthesis & Impurity Tracking Workflow

Caption: Figure 1. Synthesis pathway highlighting the critical divergence between the desired Ether product and the Ester impurity.

Comparative Spectroscopic Analysis (NMR)

The definitive identification of Boc-Hse(Et)-OH relies on Nuclear Magnetic Resonance (NMR) . The table below contrasts the target molecule with its primary "look-alike," the Ethyl Ester.

Expert Insight: The most frequent error in characterizing this compound is misidentifying the ethyl group location.

• Ether (Target): The ethyl

  signal appears upfield (~3.4–3.5 ppm) due to the ether oxygen.

• Ester (Impurity): The ethyl

  signal appears downfield (~4.1–4.2 ppm) due to the anisotropic deshielding of the carbonyl.

Table 1: NMR Chemical Shift Comparison (400 MHz, )

Proton Assignment	Target: Boc-Hse(Et)-OH ( ppm)	Impurity: Boc-Hse-OEt ( ppm)	Comparator: Boc-Met-OH ( ppm)	Multiplicity
NH (Amide)	5.30 (br d)	5.35 (br d)	5.10 (br d)	Doublet
-CH	4.35 – 4.45	4.30 – 4.40	4.30 – 4.50	Multiplet
Ethyl	3.48 (q)	4.18 (q)	Absent	Quartet
Side Chain -	3.55 (t)	3.65 (t, free OH)	2.55 (t, S-CH2)	Triplet
Side Chain -	1.95 – 2.15	2.05 – 2.15	1.90 – 2.10	Multiplet
Boc	1.44 (s)	1.44 (s)	1.44 (s)	Singlet (9H)
Ethyl	1.18 (t)	1.26 (t)	Absent	Triplet (3H)
S-Methyl	Absent	Absent	2.09 (s)	Singlet (3H)

Protocol Note: All spectra should be acquired in

to avoid solvent overlap with the ether signals. If solubility is poor, is acceptable, but expect a ~0.1–0.2 ppm shift upfield for amide protons.

Functional Performance & Stability

Why substitute Methionine with O-ethyl-homoserine? The decision is driven by oxidative stability and metabolic half-life.

Performance Comparison Matrix

Feature	N-Boc-O-ethyl-L-homoserine	N-Boc-L-Methionine	N-Boc-O-benzyl-L-homoserine
Oxidative Stability	High (Ether is inert)	Low (Sulfur oxidizes to Sulfoxide)	High (Ether is inert)
Steric Bulk	Medium (Similar to Met)	Medium (Native)	High (Bulky aromatic ring)
Lipophilicity	Moderate	Moderate	High
Acid Stability	Moderate (Ether stable to TFA)	High	Moderate (Benzyl can cleave in strong acid)

Figure 2: Spectral Decision Tree for Identification

Caption: Figure 2. Logic flow for distinguishing the target ether from methionine and ester contaminants.

Detailed Experimental Protocol

To ensure reproducibility (Trustworthiness), follow this self-validating protocol for characterization.

Step 1: Sample Preparation

• Dissolve 10 mg of the compound in 0.6 mL of

  (99.8% D).

• Validation: Ensure the solution is clear. Turbidity suggests inorganic salts (NaI byproduct) or free amino acid zwitterions.

Step 2: IR Spectroscopy Acquisition

• Method: ATR-FTIR (Attenuated Total Reflectance).

• Target Peaks:

  • 1710–1720 cm

    : Carboxylic Acid (Broad).

  • 1680–1690 cm

    : Boc Carbamate .

  • 1100–1150 cm

    : Ether stretch (Strong).

  • Absence: No peak at 1735–1750 cm

    (would indicate Ester impurity).

Step 3: Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (

  ).

• Expected Mass:

  • Formula:

  • Molecular Weight: 247.29 Da.[1]

  • Observed

    : 248.3 Da.

  • Observed

    : 270.3 Da (Common adduct).

  • Fragment: Loss of Boc group (

    ) often observed at ~148 Da.

References

• Sugimoto, T., et al. "Discovery of a novel methionine biosynthetic route via O-phospho-L-homoserine." Scientific Reports/ResearchGate, 2024. (Context on Homoserine/Methionine pathways). Available at: [Link]

• PubChem. N-Boc-L-Homoserine Compound Summary. (Base structure characterization). Available at: [Link]

Sources

• 1. (S)-N-Boc-L-homoserine Ethyl Ester | CymitQuimica [cymitquimica.com]

A Senior Application Scientist's Guide to Peptide Manufacturing: A Cost-Benefit Analysis of Boc vs. Fmoc Chemistry

For researchers, scientists, and drug development professionals navigating the complex landscape of peptide synthesis, the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) is a critical decision with far-reaching implications for cost, efficiency, and the final product's purity. This guide provides an in-depth, objective comparison of these two predominant methodologies, moving beyond a simple recitation of protocols to explain the underlying chemical principles and provide actionable, field-proven insights to inform your manufacturing strategy.

The Fork in the Road: Understanding the Fundamental Divide

At its core, the choice between Boc and Fmoc SPPS hinges on their orthogonal protection schemes—the chemical logic that dictates how the temporary Nα-amino protecting group is removed while the permanent side-chain protecting groups remain intact. This fundamental difference dictates the reagents, solvents, and overall workflow of the synthesis.

Boc Chemistry: The Robust Workhorse

The Boc strategy, the historical foundation of SPPS, utilizes the acid-labile Boc group for temporary Nα-protection.[] Repetitive deprotection is achieved with a moderately strong acid, typically trifluoroacetic acid (TFA).[2] The permanent side-chain protecting groups are generally benzyl-based and require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage from the resin.[][2] This reliance on graduated acid lability means Boc chemistry is not a truly orthogonal system.[]

Fmoc Chemistry: The Milder Alternative

Developed as a gentler approach, the Fmoc strategy employs a base-labile Fmoc group for Nα-protection, which is readily cleaved by a secondary amine, most commonly piperidine.[][4] The side-chain protecting groups are acid-labile (often tert-butyl based) and are removed concurrently with cleavage from the resin using TFA.[] This distinct difference in deprotection mechanisms (base for temporary and acid for permanent) makes Fmoc chemistry a truly orthogonal system, a key advantage in modern peptide synthesis.[][]

At a Glance: Key Differences Between Boc and Fmoc SPPS

Feature	Boc Chemistry	Fmoc Chemistry
Nα-Protecting Group	tert-butyloxycarbonyl (Boc)	9-fluorenylmethyloxycarbonyl (Fmoc)
Nα-Deprotection Reagent	25-50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)[5]	20% Piperidine in Dimethylformamide (DMF)[5]
Side-Chain Protection	Benzyl (Bzl)-based	tert-Butyl (tBu)-based
Final Cleavage Reagent	Hydrofluoric acid (HF) or TFMSA[6]	Trifluoroacetic acid (TFA)[6]
Orthogonality	No (Graduated acid lability)[]	Yes (Base/Acid orthogonality)[][]
Safety & Handling	Requires specialized equipment for highly corrosive and toxic HF.[4]	Avoids HF, but piperidine is toxic and has an irritating odor.[]
Automation	Less amenable to full automation due to hazardous reagents.[7]	Readily automated with UV monitoring of Fmoc deprotection.[][7]

Visualizing the Workflow: Boc vs. Fmoc Cycles

The cyclical nature of SPPS is where the practical differences between the two chemistries become most apparent.

Boc SPPS Workflow Diagram.

Fmoc SPPS Workflow Diagram.

The Bottom Line: A Quantitative Cost-Benefit Analysis

While the choice of chemistry is often dictated by the specific peptide sequence and desired modifications, a thorough cost-benefit analysis is crucial for manufacturing at any scale.

Cost/Benefit Factor	Boc Chemistry	Fmoc Chemistry	Rationale & Causality
Amino Acid Derivatives	Generally less expensive.	Generally more expensive.	The synthesis and purification of the Fmoc protecting group are more complex and costly than for the Boc group.[8]
Coupling Reagents	Traditionally uses less expensive reagents like DCC/HOBt.[]	Often employs more expensive, but more efficient, reagents like HATU/HBTU.[]	The higher efficiency of modern coupling reagents used in Fmoc chemistry can lead to higher crude purity and reduced synthesis time, potentially offsetting their higher initial cost.[9][10]
Solvents	Primarily uses DCM, which is relatively inexpensive.[]	Primarily uses DMF or NMP, which can be more expensive.	Solvent consumption is a major cost driver. Efforts in green chemistry are exploring more sustainable and cost-effective alternatives for both methods.[11]
Deprotection/Cleavage	Requires expensive and hazardous HF, necessitating specialized equipment.	Uses less expensive piperidine for deprotection and TFA for cleavage.	The capital and operational costs associated with handling HF are significant.
Waste Disposal	High costs associated with the disposal of halogenated solvents (DCM) and corrosive acids (TFA, HF).	Disposal costs for piperidine and DMF, while still significant, are generally lower than for HF and halogenated waste.	The environmental and safety regulations for waste disposal heavily influence the overall cost.
Labor & Automation	Less amenable to automation, potentially leading to higher labor costs for manual synthesis.[7]	Highly amenable to automation, which can reduce labor costs and improve reproducibility.[][7]	The milder reaction conditions and the ability to monitor Fmoc deprotection via UV absorbance facilitate automation.[2][12]
Crude Peptide Purity	Can provide higher purity for hydrophobic and aggregation-prone peptides.[][4]	Often yields higher purity for standard peptides due to milder deprotection conditions.[4]	The repetitive acidic deprotection in Boc chemistry can help to disrupt secondary structures and improve solvation for difficult sequences.[4]
Synthesis of Modified Peptides	Limited compatibility with acid-sensitive modifications like phosphorylation and glycosylation.	Highly compatible with a wide range of post-translational modifications due to its milder, orthogonal chemistry.[2]	The use of strong acids in Boc chemistry can cleave or damage sensitive functional groups.[2]

Experimental Protocols: A Step-by-Step Guide

The following are generalized, step-by-step protocols for a single coupling cycle in both Boc and Fmoc SPPS. It is crucial to note that these are starting points, and optimization is often necessary based on the specific peptide sequence and resin.

Boc Solid-Phase Peptide Synthesis Cycle

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield resin for C-terminal acids, MBHA resin for C-terminal amides) in Dichloromethane (DCM) for 30-60 minutes in a reaction vessel.

• Boc Deprotection: Treat the resin with a solution of 25-50% Trifluoroacetic Acid (TFA) in DCM for approximately 30 minutes.

• Washing: Wash the resin thoroughly with DCM to remove residual TFA and the cleaved Boc group.

• Neutralization: Neutralize the resulting N-terminal ammonium salt with a 10% solution of Diisopropylethylamine (DIEA) in DCM.

• Washing: Wash the resin again with DCM to remove excess base.

• Amino Acid Coupling: In a separate vessel, pre-activate the next Nα-Boc protected amino acid (2-4 equivalents) with a coupling reagent (e.g., DCC/HOBt or HBTU) in a suitable solvent like DMF or a DCM/DMF mixture. Add the activated amino acid solution to the resin.

• Washing: After the coupling reaction is complete (as monitored by a qualitative test like the Ninhydrin test), wash the resin with DMF and DCM to remove excess reagents and byproducts.

Fmoc Solid-Phase Peptide Synthesis Cycle

• Resin Swelling: Swell the appropriate resin (e.g., Wang resin for C-terminal acids, Rink amide resin for C-terminal amides) in Dimethylformamide (DMF) for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 10-20 minutes.

• Washing: Thoroughly wash the resin with DMF to remove piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Coupling: In a separate vessel, pre-activate the next Nα-Fmoc protected amino acid (2-4 equivalents) with a coupling reagent (e.g., HATU, HBTU) and a base (e.g., DIEA) in DMF. Add the activated amino acid solution to the resin.

• Washing: Once the coupling reaction is complete, wash the resin with DMF to remove unreacted amino acids and coupling byproducts.

Making the Right Choice: A Decision Framework

The selection of the optimal synthesis strategy is a multifactorial decision that requires careful consideration of the peptide's properties, the intended scale of production, and available resources.

Decision Framework for Boc vs. Fmoc Chemistry.

Conclusion: A Field-Proven Perspective

While the industry has largely shifted towards Fmoc chemistry for its milder conditions, amenability to automation, and broader compatibility with complex and modified peptides, Boc chemistry remains a powerful and relevant tool in the peptide manufacturer's arsenal.[4] For the synthesis of long, hydrophobic, or aggregation-prone sequences, the robust nature of Boc chemistry often provides a more reliable path to the desired product.[][4]

Ultimately, a deep understanding of the chemical principles, a thorough evaluation of the target peptide's characteristics, and a clear-eyed assessment of the available resources and manufacturing scale will guide the discerning scientist to the most effective and cost-efficient synthesis strategy.

References

• Advances in Fmoc solid‐phase peptide synthesis - PMC - NIH. [Link]

• Comparative Analysis of Fmoc and Boc Strategies in Peptide Synthesis - Prezi. [Link]

• Greening Fmoc/tBu Solid-Phase Peptide Synthesis - Digital CSIC. [Link]

• Peptide Synthesis - FAQ | AAPPTEC. [Link]

• Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Publishing. [Link]

• Advances in Fmoc solid-phase peptide synthesis - ResearchGate. [Link]

• PolyPeptide Group Outlines Cost-Effective Green Methods for Peptide Synthesis - BioSpace. [Link]

• Comparison of Fmoc and Boc methods currently used for the chemical synthesis of peptides. - ResearchGate. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. [Link]

• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... - ResearchGate. [Link]

• Development of a rapid UHPLC method for the in-process determination of coupling reagents used in peptide synthesis. [Link]

• Advancing Sustainable Synthesis of Cyclic Peptides by Integrating Aqueous Fmoc/t-Bu Solid-Phase Peptide Synthesis with Disulfide Bond Formation and TFA/PFAS-Free Resin Cleavage - ResearchGate. [Link]

• Automated Peptide Synthesizers and Glycoprotein Synthesis - PMC - NIH. [Link]

• Continuous Flow-based Solid-phase Peptide Synthesiser | Vapourtec. [Link]

• Optimization of peptide synthesis time and sustainability using novel eco‐friendly binary solvent systems with induction heati - PEPTLAB. [Link]

Sources

• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Automated Peptide Synthesizers and Glycoprotein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. digital.csic.es [digital.csic.es]
• 11. researchgate.net [researchgate.net]
• 12. prezi.com [prezi.com]

Confirming Incorporation of O-ethyl-homoserine in Peptides by Mass Spectrometry: A Comparative Guide

The expanding toolbox of non-canonical amino acids (ncAAs) is revolutionizing peptide-based drug discovery, offering avenues to enhance stability, potency, and pharmacokinetic profiles.[1] O-ethyl-homoserine, an isomer of leucine and isoleucine, is a promising ncAA for introducing novel functionalities. However, its structural similarity to canonical amino acids presents a significant analytical challenge: unambiguous confirmation of its incorporation into a peptide sequence. This guide provides a comprehensive comparison of mass spectrometry-based strategies to confidently identify and characterize peptides containing O-ethyl-homoserine, empowering researchers to accelerate the design-make-test-analyze cycle in peptide drug development.[2]

The Challenge: Isomerism and the Limits of Conventional Mass Spectrometry

O-ethyl-homoserine shares the same elemental composition and, consequently, the same monoisotopic mass as leucine and isoleucine. This isomeric relationship means that standard mass spectrometry techniques, which measure the mass-to-charge ratio (m/z) of molecules, cannot distinguish between peptides containing these different residues based on precursor mass alone. Even conventional tandem mass spectrometry (MS/MS) methods like Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD) often yield ambiguous results. These methods primarily induce fragmentation along the peptide backbone, producing b- and y-ions that are identical for isomeric peptides, making definitive identification challenging.[3]

High-Resolution Mass Spectrometry: A Foundational Tool

Modern proteomic and peptide analysis workflows heavily rely on high-resolution mass spectrometry (HRMS), and for good reason.[4] Instruments like the Orbitrap and Fourier Transform Ion Cyclotron Resonance (FT-ICR) mass spectrometers provide high mass accuracy and resolving power.[5] This enables the confident determination of the elemental composition of precursor and fragment ions, which is crucial for eliminating isobaric interferences and ensuring the correct peptide sequence is being interrogated. While HRMS alone cannot differentiate isomers, it is an essential prerequisite for the advanced fragmentation techniques discussed below, ensuring the foundational data quality is sufficient for nuanced structural elucidation.[6]

Comparative Analysis of Fragmentation Techniques for Isomer Differentiation

The key to distinguishing O-ethyl-homoserine from its isomers lies in inducing fragmentation pathways that are specific to its unique side-chain structure. This requires moving beyond conventional CID and HCD and employing alternative fragmentation methods.

Electron-Based Fragmentation: The Gold Standard for Isomer Differentiation

Electron Transfer Dissociation (ETD) and Electron Activated Dissociation (EAD) are powerful techniques that induce fragmentation of the peptide backbone at the N-Cα bond, generating c- and z-type fragment ions.[1][4] A key advantage of these methods is their ability to preserve labile post-translational modifications and, crucially for this application, induce side-chain fragmentation. This side-chain fragmentation can produce diagnostic ions that are unique to each isomer.[7]

For isoleucine, the cleavage of the C-C bond in its side chain results in a characteristic neutral loss of an ethyl group (29 Da), producing a w-ion (z-29). Leucine, with its isobutyl side chain, undergoes a neutral loss of a propyl group (43 Da), yielding a w-ion (z-43). It is predicted that O-ethyl-homoserine, with its ethyl ether side chain, would also exhibit a characteristic fragmentation pattern under electron-based dissociation, likely involving cleavage of the C-O or C-C bonds within the side chain, leading to unique neutral losses that would differentiate it from leucine and isoleucine.

The combination of ETD with supplemental HCD activation (EThcD) can further enhance fragmentation, providing a richer spectrum with both c/z and b/y ions, increasing the confidence of both sequence confirmation and isomer identification.[1][5]

Table 1: Comparison of Mass Spectrometry Fragmentation Techniques for O-ethyl-homoserine Confirmation

Feature	Collision-Induced Dissociation (CID) / Higher-Energy Collisional Dissociation (HCD)	Electron Transfer Dissociation (ETD) / Electron Activated Dissociation (EAD)	Electron Transfer/Higher-Energy Collision Dissociation (EThcD)
Primary Fragmentation	Peptide backbone (b- and y-ions)	Peptide backbone (c- and z-ions) and side chains	Peptide backbone (b, y, c, and z-ions) and side chains
Isomer Differentiation	Generally poor; relies on subtle differences in fragment ion intensities.	Excellent; produces diagnostic side-chain fragment ions (w- and d-ions).	Excellent; combines the benefits of ETD and HCD for comprehensive fragmentation.
Instrumentation	Widely available on most tandem mass spectrometers.	Available on higher-end instruments (e.g., Orbitrap Fusion Lumos).	Available on advanced hybrid mass spectrometers.
Ideal Precursor Charge State	Lower charge states (2+, 3+)	Higher charge states (≥3+)	Broad range of charge states
Key Advantage	Robust and widely used for peptide sequencing.	Unambiguous differentiation of isomeric amino acids.	Comprehensive fragmentation for both sequencing and isomer identification.
Limitation	Cannot reliably distinguish isomers.	Can be less efficient for lower charge state precursors.	Requires specialized instrumentation.

Experimental Workflow for Confirmation of O-ethyl-homoserine Incorporation

The following workflow outlines a robust strategy for the synthesis and subsequent mass spectrometric confirmation of O-ethyl-homoserine-containing peptides.

Caption: Workflow for synthesis and MS confirmation of O-ethyl-homoserine peptides.

Experimental Protocol: LC-MS/MS Analysis with EThcD

• Sample Preparation: Dissolve the purified peptide in a solution of 0.1% formic acid in water to a final concentration of 1 pmol/µL.

• Chromatographic Separation:

  • Inject 1 µL of the peptide solution onto a C18 reverse-phase nano-liquid chromatography column.

  • Elute the peptide using a gradient of 2% to 40% acetonitrile in 0.1% formic acid over 30 minutes.

• Mass Spectrometry Analysis (Orbitrap Fusion Lumos or similar):

  • Acquire data in positive ion mode.

  • Perform a full scan in the Orbitrap at a resolution of 120,000.

  • Use a data-dependent acquisition (DDA) method to trigger MS/MS scans.

  • For precursor ions with a charge state of 2+, use HCD fragmentation with a normalized collision energy of 30%.

  • For precursor ions with a charge state of 3+ or higher, use EThcD fragmentation with calibrated charge-dependent ETD reaction times and a supplemental HCD activation energy of 25%.

  • Detect fragment ions in the Orbitrap at a resolution of 30,000.

• Data Analysis:

  • Process the raw data using appropriate software (e.g., Proteome Discoverer, Byonic).

  • Search the MS/MS spectra against a database containing the expected peptide sequence with O-ethyl-homoserine as a variable modification.

  • Manually inspect the EThcD spectra for the presence of diagnostic w-ions and d-ions that confirm the identity of O-ethyl-homoserine and distinguish it from leucine and isoleucine.

Interpreting the Data: What to Look For

The key to unambiguous confirmation lies in the detailed analysis of the EThcD spectra. In addition to the expected b- and y-ions that confirm the peptide backbone sequence, look for the following:

• Diagnostic w-ions: These ions arise from the fragmentation of the side chain of the amino acid at the C-terminus of a z-ion. As previously mentioned, leucine and isoleucine have well-characterized w-ions (z-43 and z-29, respectively). For O-ethyl-homoserine, one would predict a unique w-ion corresponding to a neutral loss from its ethyl ether side chain.

• Diagnostic d-ions: These ions are formed from the side-chain fragmentation of a-ions. Similar to w-ions, d-ions can be diagnostic for isomeric amino acids.

• Absence of Leucine/Isoleucine Diagnostic Ions: The absence of the characteristic w-ions for leucine and isoleucine in a high-quality spectrum provides strong evidence against their presence at that position.

Caption: Fragmentation pathways for peptide identification and isomer confirmation.

Conclusion

The incorporation of non-canonical amino acids like O-ethyl-homoserine holds immense potential for the development of next-generation peptide therapeutics. However, realizing this potential requires robust analytical methods to ensure the correct peptide has been synthesized. While conventional mass spectrometry techniques are insufficient for distinguishing O-ethyl-homoserine from its canonical isomers, the strategic application of high-resolution mass spectrometry coupled with advanced fragmentation techniques, particularly ETD and EThcD, provides a clear and reliable path to unambiguous confirmation. By leveraging the diagnostic fragment ions generated from side-chain cleavage, researchers can confidently verify the incorporation of O-ethyl-homoserine, ensuring the integrity of their structure-activity relationship studies and accelerating the pace of peptide drug discovery.

References

• Riley, N. M., & Bertozzi, C. R. (2024). Localizing Isomerized Residue Sites in Peptides with Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Chen, X., Drogaris, P., & Bern, M. (2010). Identification of tandem mass spectra of mixtures of isomeric peptides. Journal of proteome research, 9(6), 3270–3279. [Link]

• Grob, N. M. (2025). Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids. Chimia, 79(11), 759-764. [Link]

• Makarov, A., Scigelova, M. (2010). High-Resolution Mass Spectrometry for the Analysis of Peptides and Proteins. In: Encyclopedia of Analytical Chemistry. [Link]

• Ledvina, A. R., & Wysocki, V. H. (2012). CID, ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. Walsh Medical Media. [Link]

• Rose, C. M., et al. (2020). ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome. Journal of the American Society for Mass Spectrometry, 31(8), 1681-1691. [Link]

• Mann, M., & Kelleher, N. L. (2008). Precision proteomics: the case for high resolution and high mass accuracy. Proceedings of the National Academy of Sciences, 105(47), 18132-18138. [Link]

• Thermo Fisher Scientific. (2021). In-depth peptide mapping of biopharmaceuticals using an electron-transfer/higher-energy collision dissociation (EThcD) implemented on a modified Orbitrap hybrid MS. LabRulez LCMS. [Link]

• Proteome Software. (2021). CID, ETD, HCD, and Other Fragmentation Modes in Scaffold. [Link]

• Frese, C. K., et al. (2011). Improved Peptide Identification by Targeted Fragmentation Using CID, HCD and ETD on an LTQ-Orbitrap Velos. Journal of Proteome Research, 10(5), 2377-2388. [Link]

• Zhang, H., et al. (2016). Distinguishing between Leucine and Isoleucine by Integrated LC-MS Analysis Using an Orbitrap Fusion Mass Spectrometer. Analytical chemistry, 88(22), 11064–11071. [Link]

• Wysocki, V. H., Resing, K. A., Zhang, Q., & Cheng, G. (2005). Mass spectrometry of peptides and proteins. Methods, 35(3), 211-222. [Link]

• Liu, H., & Zhang, Z. (2021). Differentiation of leucine and isoleucine for enhanced sequence variant analysis using electron activated dissociation. SCIEX Technical Note. [Link]

• Barnes, S., & Renfrow, M. B. (2009). Peptide ion fragmentation in mass spectrometry. UAB. [Link]

• Abterra Biosciences. (2019). I/L Determination in De Novo Antibody Sequencing. [Link]

• Jackson, G., et al. (2021). Differentiation of leucine and isoleucine residues in peptides using charge transfer dissociation mass spectrometry (CTD‐MS). Journal of Mass Spectrometry, 57(3), e4821. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Wysocki, V. H., et al. (2004). Mass spectrometry of peptides and proteins. Ohio State University. [Link]

• Science Ready. (2023, October 23). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). O-Ethyl-D-homoserine. PubChem. [Link]

• Wikipedia. (2024, January 29). Methionine. [Link]

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• 2. Identification of Tandem Mass Spectra of Mixtures of Isomeric Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. I/L De Novo Antibody Sequencing - Abterra Biosciences [abterrabio.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
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A Comparative Guide to the Strategic Use of N-Boc-O-ethyl-L-homoserine in Medicinal Chemistry

This guide provides an in-depth analysis of N-Boc-O-ethyl-L-homoserine, a specialized non-canonical amino acid, for researchers, scientists, and professionals in drug development. We will explore its synthesis, compare its strategic advantages against common alternatives, and provide actionable experimental protocols to demonstrate its application. Our focus is on the causality behind experimental choices, ensuring a robust and validated understanding of this versatile building block.

Introduction: The Role of Non-Canonical Amino Acids in Drug Design

Modern drug discovery increasingly relies on the precise engineering of molecules to enhance their therapeutic properties.[] Chirality and structure are key factors in the safety and efficacy of many pharmaceuticals.[2][3] Non-canonical amino acids, those not found among the 20 common proteinogenic amino acids, are powerful tools in this endeavor. Their incorporation into peptides or use as scaffolds can introduce unique side chains, conformational constraints, and metabolic stability, thereby improving pharmacokinetic profiles and biological activity.[][4]

N-Boc-O-ethyl-L-homoserine (CAS: 147325-09-5) is one such building block.[5][6] It is a derivative of L-homoserine, an isomer of the essential amino acid threonine, which features an ethyl ether on its side chain.[7] This modification renders the side chain chemically inert under many reaction conditions, a crucial feature for complex multi-step syntheses. This guide will dissect the value proposition of this specific derivative in the context of medicinal chemistry.

Synthesis and Provenance: From Biosynthesis to the Lab

N-Boc-O-ethyl-L-homoserine is a synthetic intermediate derived from L-homoserine.[5][8][9] L-homoserine itself is a key intermediate in the biosynthesis of methionine, threonine, and isoleucine, originating from aspartic acid.[7] Understanding this pathway provides context for its availability as a chiral starting material. The laboratory synthesis involves two primary steps: protection of the alpha-amino group with a tert-butoxycarbonyl (Boc) group, followed by etherification of the side-chain hydroxyl group.

Caption: Synthetic pathway from L-Aspartic Acid to N-Boc-O-ethyl-L-homoserine.

The Boc protecting group is fundamental to many peptide synthesis strategies, as it is stable under neutral or basic conditions but can be cleanly removed with moderate acid, such as trifluoroacetic acid (TFA), without affecting more stable protecting groups or the peptide-resin linkage in solid-phase synthesis.[10][11] The subsequent ethylation of the side-chain hydroxyl creates a stable ether linkage, preventing the side chain from participating in unwanted reactions during subsequent synthetic steps.

Comparative Analysis of Homoserine Building Blocks

The choice of protecting group and side-chain modification is a critical strategic decision in chemical synthesis. N-Boc-O-ethyl-L-homoserine is one of several available homoserine derivatives, each with distinct advantages. The following table provides a direct comparison.

Building Block	N-α Protection	Side Chain (γ)	Key Features & Strategic Rationale	Typical Deprotection Conditions
N-Boc-O-ethyl-L-homoserine	Boc	Ethyl Ether (-OEt)	Side chain is non-nucleophilic and stable to most reagents. Ideal for incorporating a fixed, moderately lipophilic spacer.	N-Boc: TFA. Side Chain: Inert.
N-Boc-L-homoserine [12]	Boc	Hydroxyl (-OH)	The free hydroxyl group can act as a hydrogen bond donor or be used as a handle for further functionalization (e.g., esterification, glycosylation).	N-Boc: TFA. Side Chain: Unprotected.
N-Boc-O-benzyl-L-homoserine []	Boc	Benzyl Ether (-OBzl)	Benzyl group offers orthogonal protection. It is stable to the TFA used for Boc removal but can be selectively cleaved by hydrogenolysis.	N-Boc: TFA. Side Chain: H₂/Pd-C.
Fmoc-L-homoserine(tBu)	Fmoc	tert-Butyl Ether (-OtBu)	Used in Fmoc-based peptide synthesis. The tBu ether is acid-labile, removed during the final cleavage from standard resins (e.g., Wang, Rink Amide).[10]	N-Fmoc: Piperidine. Side Chain: Strong acid (e.g., TFA).
Boc-D-homoserine [4]	Boc	Hydroxyl (-OH)	Incorporation of D-amino acids significantly increases resistance to proteolytic degradation, extending the in-vivo half-life of peptide drugs.[4]	N-Boc: TFA. Side Chain: Unprotected.

Key Applications in Medicinal Chemistry

The unique structure of N-Boc-O-ethyl-L-homoserine makes it a valuable intermediate for several advanced applications.

Scaffolds for Heterocyclic Synthesis

Published literature indicates that N-Boc-O-ethyl-L-homoserine serves as a synthetic intermediate in the creation of unsaturated caprolactams and as a monomer for oxy-peptide nucleic acids (OPNAs).[5][8][9] In these syntheses, the homoserine backbone provides a defined stereocenter and a flexible four-carbon chain that can be manipulated and cyclized into more complex heterocyclic systems. The stable ethyl ether prevents interference from the side chain during these transformations.

Building Block for Peptide Synthesis

In peptide synthesis, the Boc group allows for its use in the well-established Boc-SPPS (Solid-Phase Peptide Synthesis) workflow.[11] The ethylated side chain introduces a specific conformational influence and increases the local lipophilicity of the peptide backbone, which can be crucial for modulating protein-protein interactions or improving membrane permeability.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Homoserine - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. peptide.com [peptide.com]
• 11. chempep.com [chempep.com]
• 12. medchemexpress.com [medchemexpress.com]